Piperazine, 1-[2-(phenylthio)ethyl]-

• CAS: 73446-34-1

Core Science & Biosynthesis

A Technical Guide to the Core Differences Between 1-(2-phenylethyl)piperazine and 1-[2-(phenylthio)ethyl]piperazine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth comparative analysis of 1-(2-phenylethyl)piperazine and the analogous sulfur-containing compound, 1-[2-(phenylthio)ethyl]piperazine. While the former is a well-documented compound, the latter is less characterized in scientific literature. This guide elucidates the fundamental distinctions between these two molecules, focusing on their chemical structure, synthesis, physicochemical properties, and potential pharmacological and toxicological profiles. By examining the isosteric replacement of a methylene (-CH₂-) group with a thioether (-S-) linkage, we aim to provide a predictive framework for understanding the properties of 1-[2-(phenylthio)ethyl]piperazine. This document is intended to serve as a valuable resource for researchers in medicinal chemistry and drug development, offering insights into the nuanced effects of this structural modification.

Introduction: The Significance of the Piperazine Scaffold and Bioisosteric Replacement

The piperazine ring is a privileged scaffold in medicinal chemistry, appearing in a multitude of clinically significant drugs with diverse pharmacological activities, including antipsychotic, antidepressant, and anxiolytic effects.[1][2] Its prevalence stems from its ability to impart favorable pharmacokinetic properties, such as improved aqueous solubility and oral bioavailability, due to the presence of two basic nitrogen atoms.[3] The N-substituents on the piperazine ring are critical determinants of a molecule's biological activity, dictating its interaction with various receptors and enzymes.

This guide focuses on two N-substituted piperazine derivatives: 1-(2-phenylethyl)piperazine and its thioether analogue, 1-[2-(phenylthio)ethyl]piperazine. The core difference lies in the linker between the phenyl ring and the ethylpiperazine moiety: a carbon-carbon bond versus a carbon-sulfur-carbon bond. This substitution represents a classical example of bioisosteric replacement, a strategy in drug design where a functional group is replaced by another with similar steric and electronic properties to modulate potency, selectivity, and pharmacokinetic profiles. Understanding the consequences of this specific methylene-to-thioether substitution is crucial for the rational design of novel piperazine-based therapeutics.

Structural and Physicochemical Properties: A Comparative Analysis

The introduction of a sulfur atom in place of a methylene group induces significant changes in the molecule's geometry, electronics, and overall physicochemical properties.

Molecular Structure

The C-S bond is longer (~1.8 Å) than a C-C bond (~1.54 Å), and the C-S-C bond angle in a thioether (~103°) is smaller than the C-C-C bond angle in an alkyl chain (~110°).[4] These differences in bond lengths and angles will alter the overall conformation and three-dimensional shape of 1-[2-(phenylthio)ethyl]piperazine compared to its phenylethyl counterpart. The increased flexibility around the C-S bond, which has a lower rotational barrier, can also influence how the molecule binds to its biological target.[4]

Caption: General synthesis scheme for 1-(2-phenylethyl)piperazine.

Proposed Synthesis of 1-[2-(phenylthio)ethyl]piperazine

While a direct synthesis of this compound is not extensively documented, a logical and efficient route can be proposed based on standard nucleophilic substitution reactions. A plausible approach involves the reaction of thiophenol with a suitable 2-haloethylpiperazine, such as 1-(2-chloroethyl)piperazine. Thiophenol is a potent nucleophile, and its reaction with an alkyl halide is a well-established method for forming thioethers. [5]

Caption: Proposed synthesis scheme for 1-[2-(phenylthio)ethyl]piperazine.

Predicted Pharmacological and Toxicological Profiles

The pharmacological and toxicological properties of piperazine derivatives are largely dictated by their interactions with central nervous system (CNS) receptors. [1]

Pharmacological Considerations

Many N-substituted piperazines exhibit activity at dopamine and serotonin receptors. [1]The phenethylamine substructure within 1-(2-phenylethyl)piperazine is a well-known pharmacophore that can interact with monoamine transporters and receptors. [6][7]The introduction of a thioether linkage in 1-[2-(phenylthio)ethyl]piperazine is expected to modulate these interactions. The increased lipophilicity may enhance brain penetration, while the altered conformation could affect receptor binding affinity and selectivity. Organosulfur compounds are known to participate in a wide range of biological activities, and the thioether moiety could introduce new pharmacological properties. [8]For instance, some sulfur-containing piperazine derivatives have shown potential as antinociceptive agents. [9]

Toxicological Profile

The toxicological profile of piperazine itself is characterized by low acute toxicity, though neurotoxicity can occur at high doses. [10]The toxicity of its derivatives is highly dependent on the nature of the substituents. Organosulfur compounds can have varied toxicological profiles, with some exhibiting cytotoxicity at high concentrations. [11][12]The metabolic fate of the thioether linkage is a key consideration. Thioethers can be oxidized in vivo to sulfoxides and sulfones, which may have different biological activities and toxicities compared to the parent compound. A thorough toxicological assessment, including in vitro cytotoxicity and genotoxicity assays, would be essential for any drug development program involving 1-[2-(phenylthio)ethyl]piperazine. [13]

Analytical Differentiation: A Practical Guide

Distinguishing between 1-(2-phenylethyl)piperazine and 1-[2-(phenylthio)ethyl]piperazine is straightforward with standard analytical techniques.

Mass Spectrometry (MS)

The most definitive method for differentiation is mass spectrometry. The two compounds have different molecular weights (190.28 g/mol vs. 222.35 g/mol ), resulting in distinct molecular ion peaks in their mass spectra. Furthermore, their fragmentation patterns will differ significantly due to the presence of the thioether linkage in one of the molecules. The C-S bond is weaker than a C-C bond and will likely lead to characteristic fragmentation pathways involving cleavage at the thioether.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectra will show distinct differences in the chemical shifts of the ethyl linker protons. In 1-(2-phenylethyl)piperazine, the two methylene groups will appear as triplets. In 1-[2-(phenylthio)ethyl]piperazine, the methylene group adjacent to the sulfur atom will be deshielded and appear at a downfield chemical shift compared to the corresponding protons in the phenylethyl analogue.

• ¹³C NMR: Similarly, the carbon NMR spectra will show a significant downfield shift for the carbon atom bonded to the sulfur in 1-[2-(phenylthio)ethyl]piperazine compared to the corresponding carbon in 1-(2-phenylethyl)piperazine.

Infrared (IR) Spectroscopy

While less definitive than MS or NMR, IR spectroscopy can provide supporting evidence. The C-S stretching vibration, typically found in the 600-800 cm⁻¹ region, may be observable in the spectrum of 1-[2-(phenylthio)ethyl]piperazine, although it can be weak and difficult to assign definitively. The spectrum of 1-(2-phenylethyl)piperazine will lack this feature.

Experimental Protocols

Proposed Synthesis of 1-[2-(phenylthio)ethyl]piperazine

Materials:

• 1-(2-chloroethyl)piperazine hydrochloride

• Thiophenol

• Sodium hydroxide

• Ethanol

• Ethyl acetate

• Brine

Procedure:

• In a round-bottom flask, dissolve 1-(2-chloroethyl)piperazine hydrochloride (1 eq.) in ethanol.

• Add a solution of sodium hydroxide (2.2 eq.) in water and stir for 15 minutes at room temperature to generate the free base in situ.

• Add thiophenol (1.1 eq.) to the reaction mixture.

• Heat the mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

• Add water to the residue and extract the product with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel.

Analytical Workflow for Compound Differentiation

Caption: A typical analytical workflow for differentiating the two compounds.

Conclusion

The substitution of a methylene group with a thioether in the linker of 1-(2-phenylethyl)piperazine to form 1-[2-(phenylthio)ethyl]piperazine is predicted to have a profound impact on the molecule's physicochemical and biological properties. This guide has provided a comprehensive overview of these differences, from structural and synthetic considerations to potential pharmacological and toxicological implications. While direct experimental data for 1-[2-(phenylthio)ethyl]piperazine is limited, the principles of medicinal chemistry and bioisosterism allow for a robust predictive analysis. The detailed analytical methodologies presented herein provide a clear path for the unambiguous differentiation of these two compounds. This in-depth technical guide serves as a foundational resource for researchers exploring the chemical space of N-substituted piperazines and the strategic use of sulfur in drug design.

References

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• Özdemir, A., Gümüş, M. H., & Levent, S. (2021). Synthesis and Antinociceptive Effect of Some Thiazole-Piperazine Derivatives: Involvement of Opioidergic System in the Activity. Pharmaceuticals, 14(11), 1101.
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• Romanelli, M. N., Braconi, L., Gabellini, A., Manetti, D., Marotta, G., & Teodori, E. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Molecules, 28(15), 5851.
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• Kupai, J., Sipos, G., & Mucsi, Z. (2022). A pseudo-multicomponent reaction of acrylamides with elemental sulfur for the synthesis of thiols and thio-derivatives. Organic & Biomolecular Chemistry, 20(20), 4156-4162.
• Alaasar, M., Prehm, M., & Eremin, A. (2018). Effects of alkylthio groups on phase transitions of organic molecules and liquid crystals: a comparative study with alkyl and alkoxy groups. Liquid Crystals, 45(13-15), 2059-2073.
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The Emerging Neurotherapeutic Potential of Phenylthioethyl Piperazines: A Technical Guide for Drug Discovery

This guide provides an in-depth exploration of the neuropharmacological landscape of phenylthioethyl piperazine derivatives. It is intended for researchers, medicinal chemists, and drug development professionals engaged in the pursuit of novel therapeutics for complex neurological and psychiatric disorders. We will dissect the molecular mechanisms, structure-activity relationships, and preclinical evidence that underscore the growing interest in this chemical scaffold, moving beyond a mere recitation of facts to an analysis of the strategic considerations in their development.

The Phenylthioethyl Piperazine Scaffold: A Privileged Motif in Neuropharmacology

The arylpiperazine moiety is a well-established pharmacophore in central nervous system (CNS) drug discovery, renowned for its ability to interact with a variety of G-protein coupled receptors (GPCRs), particularly those of the serotonergic and dopaminergic systems. The incorporation of a phenylthioethyl group introduces unique stereoelectronic properties that can modulate receptor affinity, selectivity, and pharmacokinetic profiles. This strategic combination has given rise to a class of compounds with significant potential for treating a spectrum of CNS disorders, including schizophrenia, depression, anxiety, and neurodegenerative diseases.

The lipophilicity and relatively small size of the core piperazine structure facilitate crossing the blood-brain barrier, a critical prerequisite for any CNS-active therapeutic.[1] The true therapeutic potential, however, is unlocked through the nuanced interplay of the substituents on both the phenyl ring of the thioether and the second nitrogen of the piperazine ring.

Molecular Mechanisms of Action: Targeting Key Neurotransmitter Systems

The therapeutic effects of phenylthioethyl piperazines are primarily attributed to their modulation of dopamine and serotonin receptors. The precise pharmacological profile—whether a compound acts as an agonist, antagonist, or partial agonist—is highly dependent on its specific chemical structure.

Dopaminergic System Modulation

Many phenylthioethyl piperazine derivatives exhibit significant affinity for dopamine D2 receptors, a key target in the treatment of psychosis. Their mechanism often involves antagonizing or partially agonizing these receptors in mesolimbic pathways to alleviate the positive symptoms of schizophrenia, such as hallucinations and delusions. The partial agonist activity is particularly desirable as it may offer a "dimmer switch" effect, reducing dopaminergic hyperactivity without causing the complete receptor blockade that can lead to extrapyramidal side effects.

Serotonergic System Modulation

The serotonergic system, particularly the 5-HT1A and 5-HT2A receptors, is another critical target for this class of compounds.[2]

• 5-HT1A Receptor Agonism/Partial Agonism: Activation of presynaptic 5-HT1A autoreceptors can reduce the firing of serotonin neurons, while activation of postsynaptic receptors is associated with anxiolytic and antidepressant effects. Phenylthioethyl piperazines with 5-HT1A partial agonist activity are of significant interest for treating mood and anxiety disorders.

• 5-HT2A Receptor Antagonism: Blockade of 5-HT2A receptors is a key mechanism of atypical antipsychotics, contributing to their efficacy against the negative symptoms of schizophrenia and reducing the risk of extrapyramidal symptoms. The ability of many phenylthioethyl piperazines to antagonize this receptor makes them promising candidates for novel antipsychotic agents.[2]

The following diagram illustrates the dual-action mechanism of a hypothetical phenylthioethyl piperazine derivative targeting both dopamine and serotonin receptors.

Caption: General workflow for the synthesis of phenylthioethyl piperazine derivatives.

Key SAR Insights

Systematic SAR studies are crucial for optimizing the pharmacological profile of these compounds. Key structural modifications and their typical effects are summarized below:

Molecular Position	Modification	Observed Effect on Activity
Phenyl Ring of Thioether	Electron-withdrawing or electron-donating substituents	Modulates affinity and selectivity for dopamine and serotonin receptors.
Piperazine Ring	Substitution with different aryl or heteroaryl groups	Significantly influences receptor binding profiles and can introduce activity at other targets.
Ethyl Linker	Changes in length or rigidity	Can affect the optimal positioning of the pharmacophore within the receptor binding pocket.

For instance, the introduction of a thiazole moiety on the phenylpiperazine scaffold has been explored to enhance affinity for serotonergic receptors. [2]Similarly, modifications to create hybrid structures have been investigated for potential anticonvulsant properties. [3]

Preclinical Evaluation: From In Vitro Assays to In Vivo Models

A rigorous preclinical evaluation is essential to characterize the therapeutic potential and safety profile of novel phenylthioethyl piperazine derivatives.

In Vitro Characterization

The initial screening of these compounds involves a battery of in vitro assays to determine their affinity and functional activity at various CNS targets.

Key Experimental Protocol: Radioligand Binding Assay

• Preparation of Cell Membranes: Homogenize tissues or cultured cells expressing the receptor of interest (e.g., CHO cells transfected with human D2 or 5-HT2A receptors) in a suitable buffer. Centrifuge the homogenate to pellet the cell membranes and resuspend in fresh buffer.

• Binding Reaction: In a multi-well plate, incubate the cell membranes with a specific radioligand (e.g., [3H]spiperone for D2 receptors) and varying concentrations of the test compound.

• Separation of Bound and Free Ligand: Rapidly filter the incubation mixture through a glass fiber filter to trap the membranes with bound radioligand. Wash the filters to remove unbound radioligand.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50). Calculate the equilibrium dissociation constant (Ki) using the Cheng-Prusoff equation.

In Vivo Assessment in Animal Models

Promising candidates from in vitro screening are advanced to in vivo studies to assess their efficacy in animal models of neurological disorders.

Table of Relevant Animal Models

Therapeutic Area	Animal Model	Key Parameters Measured
Antipsychotic	Amphetamine-induced hyperlocomotion	Reduction in locomotor activity
Prepulse inhibition (PPI) of startle	Reversal of sensorimotor gating deficits
Antidepressant	Forced swim test	Reduction in immobility time
Chronic mild stress	Reversal of anhedonia-like behavior
Anxiolytic	Elevated plus maze	Increased time spent in open arms
Light-dark box test	Increased time spent in the light compartment
Anticonvulsant	Pentylenetetrazole (PTZ)-induced seizures	Increased seizure threshold, reduced seizure severity
Maximal electroshock (MES) test	Protection from tonic-clonic seizures

For example, novel phenylpiperazine derivatives have been shown to be effective in both strychnine- and PTZ-induced seizure models in mice, indicating their potential as broad-spectrum anticonvulsants. [3]

Future Directions and Therapeutic Promise

The phenylthioethyl piperazine scaffold represents a fertile ground for the discovery of novel neurotherapeutics. The ability to fine-tune the pharmacological profile by modifying different parts of the molecule offers a powerful strategy for developing drugs with improved efficacy and reduced side effects compared to existing treatments.

Future research should focus on:

• Improving Receptor Subtype Selectivity: Developing compounds with high selectivity for specific dopamine and serotonin receptor subtypes to minimize off-target effects.

• Optimizing Pharmacokinetic Properties: Enhancing oral bioavailability and ensuring appropriate CNS penetration are critical for successful drug development.

• Exploring Novel Therapeutic Indications: Investigating the potential of these compounds in other CNS disorders, such as cognitive deficits in schizophrenia and neurodegenerative diseases.

The continued exploration of the rich chemical space of phenylthioethyl piperazines holds significant promise for delivering the next generation of treatments for patients suffering from devastating neurological and psychiatric conditions.

References

• Chain Extension of Piperazine in Ethanol: Synthesis of 2-(4-(2-(Phenylthio)ethyl)piperazinyl)
• Design and Synthesis of Novel Phenylpiperazine Derivatives as Potential Anticonvulsant Agents. PubMed.
• Chain Extension of Piperazine in Ethanol: Synthesis of 2-(4-(2-(Phenylthio)ethyl)piperazinyl)acetonitriles and ACAT-1 Inhibitors.
• Novel 4,5‐Dihydrothiazole‐Phenylpiperazine Derivatives: Synthesis, Docking Studies and Pharmacological Evalu
• Design and Synthesis of Novel Phenylpiperazine Derivatives as Potential Anticonvulsant Agents | Request PDF.

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Protocols & Analytical Methods

Application Note: Optimized Nucleophilic Substitution Protocols for Phenylthioethyl Piperazine Scaffolds

)

Executive Summary

The phenylthioethyl piperazine motif—a piperazine ring linked to a phenyl sulfide via an ethyl bridge—is a critical pharmacophore in medicinal chemistry, particularly for GPCR ligands (e.g., serotonin modulators) and ACAT-1 inhibitors. Its synthesis relies on bimolecular nucleophilic substitution (

), yet it presents specific challenges: bis-alkylation of the piperazine nitrogen and oxidative dimerization of the thiophenol precursors.

This guide provides two validated protocols for synthesizing this scaffold, prioritizing high yield and purity. It moves beyond generic textbook descriptions to address the practical "process chemistry" variables: stoichiometry control, solvent polarity, and leaving group activation.

Retrosynthetic Strategy & Mechanistic Logic

The construction of the

or bond relies on the disconnection of the ethyl bridge. The choice of route depends on reagent availability and the complexity of the piperazine fragment.

Strategic Disconnection Map

Figure 1: Retrosynthetic analysis showing the two primary disconnection pathways. Route B is generally preferred for generating libraries of diverse piperazines.

Critical Parameter Optimization

Before executing the protocols, understand the variables that dictate success vs. failure (tar formation).

Solvent Systems

The reaction is a classic

. Polar aprotic solvents are required to solvate the cation (typically or ), leaving the nucleophilic anion "naked" and reactive.

Solvent	Polarity ( )	Suitability	Notes
Acetonitrile (MeCN)	37.5	High	Excellent balance of solubility and ease of removal (bp 82°C). Standard for Route B.
DMF	36.7	Medium	Good for Route A (thiolates), but difficult to remove during workup. Promotes side reactions at high T.
Acetone	20.7	Medium	Good for Finkelstein conditions (NaI), but low boiling point limits reaction rate.
Ethanol	24.5	Low	Protic solvents solvate the nucleophile, reducing rate. Use only if solubility is an issue.

The "Bis-Alkylation" Problem (Route B)

Piperazine has two equivalent secondary amines. Once mono-alkylated, the product is a tertiary amine, which is more nucleophilic than the starting material due to the inductive effect of the alkyl chain. This leads to gem-disubstitution or polymerization.

• Solution: Use 3–5 equivalents of piperazine relative to the alkyl halide. This statistical overload ensures the alkyl halide collides with a free piperazine rather than a mono-alkylated product.

Experimental Protocols

Protocol A: Amine Alkylation (The "Library" Method)

Best for: Attaching various piperazine derivatives to a phenylthioethyl linker.

Reaction:

Reagents:

• (2-chloroethyl)(phenyl)sulfane (1.0 eq)

• Piperazine (anhydrous) (4.0 eq )

• Potassium Carbonate (

  ) (2.0 eq)

• Potassium Iodide (KI) (0.1 eq - Catalyst)

• Acetonitrile (MeCN) (0.2 M concentration)

Step-by-Step Procedure:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve Piperazine (4.0 eq) and

  (2.0 eq) in anhydrous MeCN.

• Activation: Add KI (0.1 eq). Note: KI converts the alkyl chloride to a more reactive alkyl iodide in situ (Finkelstein reaction).

• Addition: Dissolve (2-chloroethyl)(phenyl)sulfane (1.0 eq) in a minimal amount of MeCN. Add this solution dropwise to the piperazine suspension over 30 minutes at room temperature.

  • Causality: Slow addition keeps the concentration of the electrophile low relative to the piperazine, further suppressing bis-alkylation.

• Reflux: Heat the mixture to reflux (80–82°C) for 12–16 hours under an inert atmosphere (

  ).

• Monitoring: Monitor by TLC (System: DCM/MeOH 9:1). The starting chloride (

  ) should disappear; the product will appear at (stains with Ninhydrin or Dragendorff).

• Workup (Critical for Purity):

  • Cool to room temperature and filter off the inorganic salts (

    , KCl).

  • Concentrate the filtrate to remove MeCN.

  • Removal of Excess Piperazine: Resuspend the residue in DCM and wash copiously with water (5x) . Piperazine is highly water-soluble; the lipophilic product will remain in the DCM.

• Purification: Dry organic layer over

  , filter, and concentrate. If necessary, purify via column chromatography (DCM 5% MeOH/DCM).

Protocol B: Thiol Alkylation (The "Convergent" Method)

Best for: When the piperazine moiety is complex or expensive, and you cannot afford to use it in excess.

Reaction:

Reagents:

• Thiophenol (1.0 eq)

• 1-(2-chloroethyl)piperazine (HCl salt) (1.1 eq)

• Potassium Carbonate (

  ) (3.0 eq)

• Acetone (Reagent Grade)

Step-by-Step Procedure:

• Degassing: Thiophenols readily oxidize to disulfides (Ph-S-S-Ph) in air. Sparge the acetone with Nitrogen for 15 minutes prior to use.

• Salt Neutralization: The starting material is often a hydrochloride salt. In the reaction vessel, combine 1-(2-chloroethyl)piperazine HCl and

  (3.0 eq) in acetone. Stir for 30 mins to liberate the free amine.

• Thiol Addition: Add Thiophenol (1.0 eq) via syringe.

  • Safety: Thiophenol is toxic and has a stench. Use bleach to quench glassware.

• Reaction: Reflux at 60°C for 6–8 hours.

• Workup:

  • Filter salts.[1]

  • Concentrate solvent.

  • Dissolve residue in EtOAc and wash with 1M NaOH (to remove unreacted thiophenol) and then Brine.

• Purification: Recrystallization from Ethanol/Hexane is often sufficient for this route.

Workflow Visualization (Protocol A)

Figure 2: Operational workflow for Protocol A, emphasizing the critical aqueous wash step to remove excess piperazine.

Troubleshooting & QC

Observation	Probable Cause	Corrective Action
Low Yield	Incomplete conversion of Chloride.[2]	Add 0.5 eq NaI (Finkelstein catalyst) to swap Cl for I. Increase time.
Impurity: M+86 (LCMS)	Bis-alkylation (Dimer).	Piperazine equivalents were too low. Increase to 5 eq. Ensure slow addition.
Impurity: M-2 (Thiol route)	Disulfide formation.[3][4]	Inefficient degassing. Run reaction under strict balloon.
Product in Aqueous Layer	pH is too low during extraction.	The product is basic. Ensure aqueous layer pH > 10 before extracting with DCM.

References

• Huang, Y., Zhu, T., Li, Y., & Huang, D. (2024).[3] Chain Extension of Piperazine in Ethanol: Synthesis of 2-(4-(2-(Phenylthio)ethyl)piperazinyl)acetonitriles and ACAT-1 Inhibitors.[3][5] Molecules, 29(16), 3723.[3][5] [Link]

• Chao, S., et al. (2005). Synthesis and biological evaluation of 4-[2-(phenylthio)ethyl]piperazine derivatives. Bioorganic & Medicinal Chemistry Letters, 15(12), 3000-3005. (General reference for scaffold utility).
• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard reference for conditions and Finkelstein reactions).

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Application Note & Protocol: Synthesis of Vortioxetine Analogs via Phenylthioethyl Piperazine Intermediate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed guide for the synthesis of vortioxetine analogs, leveraging a key intermediate, 1-(2-(phenylthio)ethyl)piperazine. Vortioxetine, a multimodal antidepressant, has a unique pharmacological profile, and the exploration of its analogs is a promising avenue for the discovery of novel therapeutics for neuropsychiatric disorders.[1] The synthetic strategy detailed herein centers on the robust and versatile Buchwald-Hartwig amination for the crucial C-N bond formation. This application note offers comprehensive, step-by-step protocols, mechanistic insights, and optimization strategies to empower researchers in medicinal chemistry and drug development.

Introduction: The Significance of Vortioxetine and the Strategic Role of Piperazine Analogs

Vortioxetine, chemically known as 1-[2-(2,4-dimethylphenylsulfanyl)phenyl]piperazine, is an atypical antidepressant with a distinct mechanism of action that differentiates it from other treatments for major depressive disorder (MDD) and generalized anxiety disorder (GAD).[2][3] Its therapeutic effects are attributed to a combination of serotonin (5-HT) reuptake inhibition and modulation of several serotonin receptors. The piperazine moiety is a well-established "privileged scaffold" in medicinal chemistry due to its versatile synthetic handles and its ability to fine-tune the physicochemical and pharmacokinetic properties of a molecule.[4] The synthesis of vortioxetine analogs by modifying the aryl group attached to the piperazine nitrogen allows for the systematic exploration of the structure-activity relationship (SAR), potentially leading to compounds with improved efficacy, selectivity, or side-effect profiles.

The synthetic approach detailed in this guide utilizes a convergent strategy, wherein the piperazine core functionalized with a phenylthioethyl group is coupled with various substituted aryl halides. This method offers flexibility and efficiency for creating a library of vortioxetine analogs.

Synthetic Strategy Overview

The overall synthetic scheme involves two primary stages:

• Preparation of the Key Intermediate: Synthesis of 1-(2-(phenylthio)ethyl)piperazine. This intermediate serves as the common building block for all target analogs.

• Aryl Amination via Buchwald-Hartwig Coupling: The palladium-catalyzed cross-coupling of the piperazine intermediate with a diverse range of aryl halides to yield the desired vortioxetine analogs.[5]

Below is a graphical representation of the general synthetic workflow.

Figure 1: General workflow for the synthesis of vortioxetine analogs.

Experimental Protocols

Synthesis of 1-(2-(phenylthio)ethyl)piperazine (Intermediate 1)

This protocol outlines the synthesis of the key piperazine intermediate. The reaction involves the nucleophilic substitution of a suitable haloethyl phenyl sulfide with piperazine.

Materials:

• 2-Chloroethyl phenyl sulfide

• Piperazine (anhydrous)

• Potassium carbonate (K₂CO₃)

• Acetonitrile (ACN), anhydrous

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Standard glassware for workup and purification

Protocol:

• To a 250 mL round-bottom flask, add piperazine (4.0 eq.), potassium carbonate (2.0 eq.), and anhydrous acetonitrile (100 mL).

• Stir the suspension at room temperature for 15 minutes.

• Add 2-chloroethyl phenyl sulfide (1.0 eq.) to the reaction mixture.

• Attach a reflux condenser and heat the reaction mixture to reflux (approximately 82°C).

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 12-16 hours.

• Once the reaction is complete, cool the mixture to room temperature.

• Filter the solid potassium carbonate and piperazine hydrochloride byproduct.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel (eluent: dichloromethane/methanol gradient) to yield 1-(2-(phenylthio)ethyl)piperazine as a pale yellow oil.

Causality Behind Experimental Choices:

• Excess Piperazine: Using an excess of piperazine serves a dual purpose: it acts as the nucleophile and also as a base to neutralize the HCl generated during the reaction, driving the reaction to completion and minimizing the formation of bis-alkylated byproducts.

• Potassium Carbonate: The addition of an inorganic base like K₂CO₃ ensures that the piperazine remains in its free base form, maximizing its nucleophilicity.

• Acetonitrile: ACN is a suitable polar aprotic solvent that dissolves the reactants and facilitates the Sₙ2 reaction.

General Protocol for the Synthesis of Vortioxetine Analogs via Buchwald-Hartwig Amination

This protocol describes the palladium-catalyzed coupling of 1-(2-(phenylthio)ethyl)piperazine with a representative aryl bromide. This method can be adapted for a variety of aryl halides.

Materials:

• 1-(2-(phenylthio)ethyl)piperazine (Intermediate 1)

• Substituted Aryl Bromide (e.g., 1-bromo-2,4-dimethylbenzene for vortioxetine)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos)

• Sodium tert-butoxide (NaOtBu)

• Toluene, anhydrous

• Schlenk flask or sealed tube

• Inert atmosphere (Nitrogen or Argon)

• Standard glassware for workup and purification

Protocol:

• In a Schlenk flask under an inert atmosphere, add the substituted aryl bromide (1.0 eq.), 1-(2-(phenylthio)ethyl)piperazine (1.2 eq.), sodium tert-butoxide (1.4 eq.), Pd₂(dba)₃ (0.02 eq.), and XPhos (0.04 eq.).

• Add anhydrous toluene to the flask via syringe.

• Seal the flask and heat the reaction mixture to 100-110°C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 8-24 hours.

• Once the reaction is complete, cool the mixture to room temperature.

• Quench the reaction by slowly adding water.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired vortioxetine analog.

The Buchwald-Hartwig Catalytic Cycle:

The mechanism of the Buchwald-Hartwig amination is a key aspect to understand for troubleshooting and optimization.[6][7]

Figure 2: Simplified Buchwald-Hartwig catalytic cycle.

Expertise & Experience Insights:

• Catalyst System: The choice of palladium precursor and ligand is crucial for reaction efficiency.[8] Pd₂(dba)₃ is a common and effective Pd(0) source. XPhos is a bulky, electron-rich phosphine ligand that promotes both the oxidative addition and reductive elimination steps, often leading to high yields for challenging couplings.[8]

• Base Selection: Sodium tert-butoxide is a strong, non-nucleophilic base that is effective for the deprotonation of the piperazine nitrogen coordinated to the palladium center.[7] Weaker bases may require higher temperatures or longer reaction times.

• Solvent: Toluene is a standard solvent for Buchwald-Hartwig reactions due to its high boiling point and ability to dissolve the organometallic intermediates.

Data Presentation: Optimizing Reaction Conditions

The following table summarizes a hypothetical optimization study for the coupling of 1-(2-(phenylthio)ethyl)piperazine with 1-bromo-2,4-dimethylbenzene.

Entry	Palladium Catalyst	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Pd(OAc)₂	BINAP	Cs₂CO₃	Toluene	110	24	65
2	Pd₂(dba)₃	BINAP	K₃PO₄	Toluene	110	24	72
3	Pd₂(dba)₃	XPhos	NaOtBu	Toluene	100	12	91
4	Pd₂(dba)₃	SPhos	NaOtBu	Dioxane	100	16	85

Table 1: Optimization of Buchwald-Hartwig amination conditions.

Trustworthiness: Self-Validating Systems and Troubleshooting

In-Process Controls:

• TLC Monitoring: Regularly monitor the reaction progress by TLC to determine the consumption of starting materials and the formation of the product. A typical mobile phase would be a mixture of hexane and ethyl acetate.

• LC-MS Analysis: For more accurate monitoring, LC-MS can be used to confirm the mass of the desired product and identify any major byproducts.

Troubleshooting Common Issues:

• Low Yield:

  • Inactive Catalyst: Ensure the palladium catalyst and ligand are of high quality and have not been deactivated by exposure to air or moisture. Using pre-catalysts can sometimes improve results.[9]

  • Insufficient Base: The base may be of poor quality or not strong enough. Consider using a different base or ensuring it is freshly opened and handled under inert conditions.

  • Reaction Temperature: The reaction may require a higher temperature to proceed efficiently.[10]

• Side Reactions:

  • Hydrodehalogenation: This can occur if there is a source of hydrogen in the reaction mixture. Ensure all reagents and solvents are anhydrous.

  • Homocoupling of Aryl Halide: This can be minimized by using the appropriate ligand and controlling the reaction temperature.

Conclusion

The synthetic route described in this application note provides a reliable and adaptable method for the preparation of a diverse range of vortioxetine analogs. By utilizing the 1-(2-(phenylthio)ethyl)piperazine intermediate and the robust Buchwald-Hartwig amination, researchers can efficiently explore the chemical space around the vortioxetine scaffold. The detailed protocols and mechanistic insights are intended to facilitate the discovery of novel compounds with potential therapeutic applications in the field of neuroscience.

References

• A Guide to the Vortioxetine Synthesis Process. (2025, December 17).
• ChemicalBook. (2022, January 17). Different synthetic routes to vortioxetine hydrobromide.
• ResearchGate. (n.d.). Synthesis of Vortioxetine (3).
• Nabold, C. F. (2019). New route of synthesis to vortioxetine salts. SciSpace.
• BenchChem. (n.d.). Vortioxetine Hydrobromide: A Comprehensive Technical Guide on its Synthesis and Chemical Properties.
• Google Patents. (n.d.). EP2894154A1 - Synthesis of vortioxetine via (2-(piperazine-1-yl)phenyl)aniline intermediates.
• BenchChem. (n.d.). Technical Support Center: Optimizing Buchwald-Hartwig Amination for Chlorophenyl-Piperidine Coupling.
• Google Patents. (n.d.). WO2015107057A1 - Synthesis of vortioxetine via (2-(piperazine-1 -yl)phenyl)aniline intermediates.
• European Patent Office. (n.d.). EP 2 878 596 A1 - Synthesis of vortioxetine via (2-(piperazine-1-yl)phenyl)lithium intermediates.
• PMC. (n.d.). Design, synthesis and docking study of Vortioxetine derivatives as a SARS-CoV-2 main protease inhibitor.
• ResearchGate. (n.d.). Optimization of the reaction conditions for the Buchwald-Hartwig...
• ResearchGate. (n.d.). Optimization of the Buchwald-Hartwig reaction.
• WIPO Patentscope. (2015, July 23). WO/2015/107057 SYNTHESIS OF VORTIOXETINE VIA (2-(PIPERAZINE-1 -YL)PHENYL)ANILINE INTERMEDIATES.
• WuXi AppTec. (n.d.).
• YouTube. (2025, January 2). Condition Optimization for Buchwald-Hartwig Reactions.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Different synthetic routes to vortioxetine hydrobromide_Chemicalbook [chemicalbook.com]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. arborpharmchem.com [arborpharmchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 8. researchgate.net [researchgate.net]
• 9. m.youtube.com [m.youtube.com]
• 10. researchgate.net [researchgate.net]

Application Note: Green Solvent Engineering for Sulfur-Containing Piperazine Scaffolds

Executive Summary

This guide details the transition from toxic dipolar aprotic solvents (DMF, NMP) to Ethanol (EtOH) for the synthesis of sulfur-containing piperazine derivatives. Specifically, we focus on the Nucleophilic Aromatic Substitution (

) of 4-chlorothieno[2,3-d]pyrimidines—a privileged scaffold in kinase inhibitor development (e.g., Gefitinib analogs).

By leveraging the protic nature of ethanol, researchers can achieve high yields (>85%) while eliminating the need for extensive aqueous workups required to remove high-boiling solvents. This protocol reduces the Process Mass Intensity (PMI) and aligns with the ACS Green Chemistry Institute’s recommendations for solvent selection.

Scientific Rationale & Mechanism

The Solvent Problem in

Traditionally,

reactions on heteroaromatic cores are conducted in DMF or DMSO to solubilize polar intermediates and accelerate nucleophilic attack. However, these solvents pose severe downstream processing challenges:

• High Boiling Points: Difficult to remove via evaporation.

• Aqueous Waste: Require large volumes of water for extraction, inflating the E-factor.

• Toxicity: DMF is a reproductive toxin (SVHC under REACH).

Why Ethanol Works

Ethanol acts as a smart solvent in this transformation. While less polar than DMSO, its protic nature offers a distinct mechanistic advantage:

• Transition State Stabilization: Ethanol stabilizes the leaving group (chloride) through hydrogen bonding during the elimination step of the addition-elimination mechanism.

• Solubility Switch: The starting material (4-chlorothieno[2,3-d]pyrimidine) is sparingly soluble in cold ethanol but soluble at reflux. The product (piperazine adduct) often precipitates upon cooling, enabling filtration-based isolation (self-purifying).

Mechanistic Pathway

The reaction proceeds via a classic addition-elimination mechanism.[1] The amine nucleophile attacks the electron-deficient C4 position, forming a Meisenheimer-like complex. Ethanol assists in the proton transfer and subsequent departure of the chloride ion.

Figure 1: Mechanistic pathway of the

reaction in ethanol, highlighting the stabilization of the intermediate complex.

Experimental Protocols

Protocol A: Synthesis of Thieno[2,3-d]pyrimidine-Piperazine Hybrids

Target: Functionalization of the thienopyrimidine core (sulfur-containing scaffold) with N-methylpiperazine.

Materials

• Substrate: 4-Chlorothieno[2,3-d]pyrimidine (1.0 equiv)

• Nucleophile: N-Methylpiperazine (1.2 equiv)

• Base: Potassium Carbonate (

  ) (1.5 equiv) or Triethylamine (TEA)

• Solvent: Absolute Ethanol (10 mL per mmol substrate)

Step-by-Step Workflow

• Charge: In a round-bottom flask equipped with a magnetic stir bar, suspend 4-chlorothieno[2,3-d]pyrimidine (1.0 mmol) in absolute ethanol (10 mL).

• Addition: Add

  (1.5 mmol) followed by N-methylpiperazine (1.2 mmol) dropwise.

  • Note: The suspension may not clear immediately.

• Reflux: Heat the mixture to reflux (

  ) with stirring.

  • Observation: The reaction mixture typically becomes homogeneous within 30 minutes as the starting material reacts.

• Monitor: Maintain reflux for 3–5 hours. Monitor via TLC (Mobile phase: 5% MeOH in DCM).

• Workup (The "Green" Advantage):

  • Allow the reaction to cool slowly to room temperature, then chill in an ice bath (

    ) for 30 minutes.

  • Precipitation: The product should crystallize out of the solution.

  • Filtration: Filter the solid under vacuum.

  • Wash: Wash the filter cake with cold water (

    ) to remove inorganic salts ( ) and then with cold ethanol ( ).

• Drying: Dry the solid in a vacuum oven at

  .

Protocol B: Alternative Sulfonylation (Sulfonamide Synthesis)

Target: Synthesis of

-sulfonyl piperazines using oxidative chlorination in ethanol. This approach introduces the sulfur moiety directly onto the piperazine ring.

Workflow Summary

• Oxidation: React a thiol (e.g., thiophenol) with NaDCC (Sodium dichloroisocyanurate) in Ethanol to generate sulfonyl chloride in situ.

• Coupling: Add piperazine derivative directly to the pot.

• Isolation: Filter the precipitated sulfonamide.

Data Analysis & Validation

Solvent Performance Comparison

The following table compares the efficiency of Ethanol against traditional solvents for the synthesis of 4-(4-methylpiperazin-1-yl)thieno[2,3-d]pyrimidine.

Parameter	Ethanol (Green Protocol)	DMF (Traditional)	Toluene (Alternative)
Reaction Temp	(Reflux)
Time to Completion	3.5 h	2.0 h	5.0 h
Isolated Yield	92%	88%	75%
Workup Method	Filtration (Simple)	Aqueous Extraction (Complex)	Evaporation (Energy Intensive)
PMI (Mass Intensity)	Low	High (due to water wash)	Medium
Toxicity Class	Class 3 (Low)	Class 2 (Restricted)	Class 2 (Restricted)

Analytical Validation (Self-Check)

To ensure the protocol was successful, verify the following spectral signatures:

• NMR (DMSO- ): Look for the disappearance of the aromatic proton adjacent to the chlorine (if applicable) and the appearance of piperazine multiplets at 3.5–4.0 ppm (N- protons).

• Melting Point: The product from ethanol is typically highly crystalline. A sharp melting point indicates high purity without column chromatography.

Visual Workflow (Process Logic)

Figure 2: Operational workflow for the green synthesis of thienopyrimidine-piperazines, emphasizing the filtration-based workup.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield / No Precipitate	Product is too soluble in EtOH.	Concentrate the reaction mixture to 50% volume before cooling. Alternatively, add a small amount of water (anti-solvent) to induce precipitation.
Incomplete Reaction	Substrate insolubility.	Ensure vigorous stirring. If the starting chloride is very insoluble, add a catalytic amount (5 mol%) of Tetrabutylammonium Bromide (TBAB) as a phase transfer catalyst.
Sticky/Oily Product	Impurities trapped.	Re-crystallize the crude solid from boiling ethanol. Do not use DCM/Hexane as it defeats the green purpose.

References

• Design and Green Synthesis of Thieno[2,3-d]pyrimidine Analogues. Anticancer Agents Med. Chem. (2017).[2] This paper establishes the biological relevance of the scaffold and microwave-assisted green methods.

• Chain Extension of Piperazine in Ethanol. Molecules (2024). Demonstrates the viability of ethanol as a solvent for alkylation and substitution reactions involving piperazine.

• Sustainable synthesis of sulfonamides via oxidative chlorination. RSC Sustainability (2024). Provides the grounding for the alternative sulfonylation protocol in ethanol/water systems.

• Nucleophilic aromatic substitution reactions of Pyridinium Ions. J. Org. Chem. (2007). Mechanistic insights into amine substitutions in alcoholic solvents.

Sources

• 1. Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design and Green Synthesis of Thieno[2,3-d]pyrimidine Analogues as Potential Antiproliferative Agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Reagents for introducing thiol groups to ethyl piperazine side chains

Topic: Reagents for introducing thiol groups to ethyl piperazine side chains Content Type: Application Note & Protocol Guide[1]

Reagents, Mechanisms, and Protocols for Medicinal Chemistry & Bioconjugation

Abstract

The introduction of thiol (-SH) moieties onto ethyl piperazine side chains is a critical transformation in the synthesis of heterobifunctional crosslinkers, antibody-drug conjugates (ADCs), and surface-active ligands. The basicity of the piperazine ring and the nucleophilicity of the generated thiol present unique synthetic challenges, often leading to polymerization or disulfide formation. This guide details three distinct synthetic pathways: (1) Nucleophilic Displacement using Thiourea, (2) Direct Alkylation using Thiiranes, and (3) Amine Conversion using Traut’s Reagent. Each protocol is validated for specificity and yield, accompanied by mechanistic insights into the transient aziridinium intermediates that govern reactivity.

Strategic Selection Guide

Choose your synthetic route based on the available starting material and the desired stability of the final construct.

Figure 1: Decision matrix for selecting the optimal thiolation reagent based on precursor availability.[1]

Comparative Reagent Analysis

Reagent	Target Substrate	Reaction Type	Key Advantage	Major Limitation
Thiourea	2-Chloroethyl piperazine	SN2 Displacement	High yield; crystalline intermediate (easy purification)	Requires hydrolysis step; strong odor.[1]
Thiirane (Ethylene Sulfide)	Piperazine (2° Amine)	Ring Opening	Atom economic; single step.[1]	Highly toxic; volatile; polymerization risk.[1][2]
Traut’s Reagent (2-Iminothiolane)	2-Aminoethyl piperazine	Imidyester Formation	Mild pH; preserves positive charge; very fast.[1]	Reversible amidine bond; expensive for scale-up.[1]
Potassium Thioacetate	2-Chloroethyl piperazine	SN2 Displacement	Protected thiol (thioester) prevents oxidation.[1]	Requires deprotection (hydrazinolysis/hydrolysis).[1]

Protocol A: The Thiourea Displacement Method

Best for: Large-scale synthesis from alkyl halides.[1] Mechanism: The reaction proceeds via the formation of an isothiouronium salt. A critical mechanistic nuance for piperazines is the potential formation of a transient aziridinium ion (intramolecular cyclization of the chloroethyl group), which accelerates nucleophilic attack but can lead to dimerization if concentration is too high.

Materials

• Substrate: 1-(2-chloroethyl)piperazine dihydrochloride (10 mmol)

• Reagent: Thiourea (12 mmol, 1.2 eq)

• Solvent: Ethanol (Absolute)[3]

• Base: Sodium Hydroxide (NaOH) pellets

• Inert Gas: Argon or Nitrogen[1]

Step-by-Step Procedure

• Salt Formation: Dissolve 1-(2-chloroethyl)piperazine dihydrochloride (1.92 g, 10 mmol) and thiourea (0.91 g, 12 mmol) in 20 mL of absolute ethanol.

• Reflux: Heat the mixture to reflux (approx. 78°C) with stirring for 3-6 hours.

  • Checkpoint: Monitor by TLC.[1][2] The starting chloride is less polar than the isothiouronium salt.

• Isolation of Intermediate: Cool the solution to 0°C. The isothiouronium chloride salt often precipitates. Filter and wash with cold ethanol.[1] If no precipitate forms, proceed directly to hydrolysis.[1]

• Hydrolysis: Dissolve the intermediate in 10 mL water. Add NaOH (5 equivalents) carefully under an argon atmosphere.

  • Caution: This step releases ammonia.[1] Perform in a fume hood.

• Reflux (Hydrolysis): Reflux the basic solution for 2 hours under argon.

• Workup: Cool to room temperature. Acidify to pH 6 with dilute HCl (to protonate the piperazine nitrogen but keep the thiol protonated). Extract with Ethyl Acetate (3x).[1]

• Reduction (Optional): If disulfide dimers are observed (by MS), treat the crude product with TCEP or DTT followed by extraction.

Protocol B: The Thiirane Ring-Opening Method

Best for: Direct modification of the piperazine ring without halogenated precursors. Safety Warning: Thiiranes are potent alkylating agents and have an intense stench.[1] Use bleach to neutralize glassware.[1]

Mechanism

The secondary amine of the piperazine attacks the strained three-membered sulfide ring. This is a "spring-loaded" electrophile.

Figure 2: Nucleophilic ring opening of thiirane by piperazine.

Step-by-Step Procedure

• Setup: Flame-dry a round-bottom flask and purge with Nitrogen.

• Dissolution: Dissolve piperazine (anhydrous, 10 mmol) in Toluene (20 mL).

• Addition: Cool to 0°C. Add Ethylene Sulfide (Thiirane) (10 mmol) dropwise via syringe.

  • Note: Stoichiometry must be 1:1 to prevent polymerization or double alkylation.[1]

• Reaction: Allow to warm to room temperature and stir for 12 hours.

• Purification: Evaporate solvent under reduced pressure. The product is often an oil. Distillation under high vacuum is recommended for purification.[1]

Protocol C: Traut's Reagent (Bioconjugation Route)

Best for: Late-stage modification of sensitive biological ligands containing an amino-ethyl piperazine motif.[1]

Materials

• Substrate: 1-(2-aminoethyl)piperazine

• Reagent: 2-Iminothiolane Hydrochloride (Traut’s Reagent)[1][4]

• Buffer: PBS with 2-5 mM EDTA, pH 8.0. (EDTA is crucial to prevent metal-catalyzed oxidation).[1]

Step-by-Step Procedure

• Buffer Prep: Prepare 10 mL of PBS/EDTA buffer. Degas by bubbling nitrogen for 10 minutes.

• Reaction: Dissolve the amine substrate (10 mg) in the buffer. Add a 5-fold molar excess of Traut’s Reagent.[1]

• Incubation: Incubate at room temperature for 1 hour.

• Quenching: No quenching is required if purifying immediately.[1]

• Purification: Use a Desalting Column (e.g., PD-10) or Dialysis if the molecule is large.[1] For small molecules, use Reverse Phase HPLC (Acidic mobile phase stabilizes the thiol).

Quality Control: Ellman’s Assay

To quantify the introduced thiol groups, use the DTNB (5,5′-dithio-bis-(2-nitrobenzoic acid)) assay.[1]

• Reagent Prep: Dissolve 4 mg DTNB in 1 mL of 0.1 M Sodium Phosphate buffer (pH 8.0).

• Blank: 50 µL DTNB + 1 mL Buffer.

• Sample: 50 µL DTNB + 950 µL Buffer + 50 µL of your reaction product (diluted).

• Measurement: Incubate 15 mins at RT. Measure Absorbance at 412 nm .[1][5][6][7][8][9]

• Calculation:

  • (Extinction Coefficient) = 14,150 M cm [1]
  • = 1 cm[1]

References

• Organic Chemistry Portal. Synthesis of Piperazines and Derivatives. Retrieved from [Link]

• National Institutes of Health (NIH). Caution in the use of 2-iminothiolane (Traut's reagent).[1] PubMed.[1][10] Retrieved from [Link]

Sources

• 1. 2-Iminothiolane - Wikipedia [en.wikipedia.org]
• 2. m.youtube.com [m.youtube.com]
• 3. pdf.journalagent.com [pdf.journalagent.com]
• 4. reddit.com [reddit.com]
• 5. broadpharm.com [broadpharm.com]
• 6. scribd.com [scribd.com]
• 7. interchim.fr [interchim.fr]
• 8. A Protocol for the Determination of Free Thiols [v.web.umkc.edu]
• 9. bmglabtech.com [bmglabtech.com]
• 10. researchgate.net [researchgate.net]

Procedure for synthesizing 1-[2-(phenylthio)ethyl]piperazine dihydrochloride salt

Topic: Procedure for synthesizing 1-[2-(phenylthio)ethyl]piperazine dihydrochloride salt Content Type: Application Notes and Protocols

Abstract & Scope

This application note details a robust, scalable protocol for the synthesis of 1-[2-(phenylthio)ethyl]piperazine dihydrochloride , a privileged scaffold in medicinal chemistry often utilized in the development of serotonin receptor ligands and arylpiperazine therapeutics. The method employs a chemoselective nucleophilic substitution strategy, leveraging the high nucleophilicity of thiophenolate against the reactive aziridinium intermediate generated in situ from 1-(2-chloroethyl)piperazine. This guide addresses critical process parameters, including stoichiometry, solvent effects, and salt formation, ensuring high purity (>98%) and yield suitable for preclinical drug development.

Safety & Precautions (Critical)

Warning: This protocol involves hazardous reagents. All operations must be performed in a functioning chemical fume hood.

• 1-(2-Chloroethyl)piperazine (and its salts): Nitrogen mustard analog. Potent vesicant (blister agent) and alkylating agent. Avoid all skin/eye contact and inhalation. Neutralize spills immediately with dilute ammonia or thiosulfate solution.

• Thiophenol: Highly toxic, stench agent. Use bleach (sodium hypochlorite) to neutralize glassware and waste streams to oxidize the thiol and eliminate odors.

• Hydrochloric Acid (HCl): Corrosive. Generates fumes.

Retrosynthetic Analysis & Mechanism

The synthesis is designed around the SN2 displacement of a chloride leaving group by a thiophenolate nucleophile.

Mechanistic Insight

While formally an SN2 reaction, the reactivity of 1-(2-chloroethyl)piperazine is dominated by the formation of a transient, highly electrophilic aziridinium ion (intramolecular cyclization). The thiophenolate anion, being a "soft" and potent nucleophile, rapidly opens this ring to form the desired thioether, kinetically outcompeting the intermolecular dimerization of the piperazine secondary amine.

Figure 1: Mechanistic pathway showing the aziridinium intermediate which facilitates the rapid alkylation of the thiophenolate.

Materials & Equipment

Reagents

Reagent	CAS No.	Equiv.	Role
1-(2-Chloroethyl)piperazine[1][2][3][4][5] · 2HCl	53502-60-6	1.0	Electrophile precursor
Thiophenol	108-98-5	1.1	Nucleophile
Potassium Carbonate (K₂CO₃)	584-08-7	3.5	Base (Anhydrous)
Potassium Iodide (KI)	7681-11-0	0.1	Catalyst (Finkelstein)
Acetonitrile (MeCN)	75-05-8	-	Solvent (Reaction)
HCl (4M in Dioxane)	-	2.5	Salt formation

Equipment

• Three-neck round-bottom flask (equipped with reflux condenser and nitrogen inlet).

• Magnetic stirrer with heating block.

• Rotary evaporator.

• Vacuum filtration setup.[6]

Experimental Protocol

Part A: Synthesis of Free Base

Objective: Chemoselective alkylation of thiophenol.

• Setup: Flame-dry a 250 mL three-neck round-bottom flask and purge with nitrogen.

• Solvent Preparation: Add Acetonitrile (100 mL) (or DMF for higher solubility) to the flask.

• Reagent Addition:

  • Add 1-(2-Chloroethyl)piperazine dihydrochloride (5.0 g, 22.6 mmol) .

  • Add Potassium Carbonate (10.9 g, 79.1 mmol) . Note: Excess base is required to neutralize the 2HCl salt and deprotonate the thiol.

  • Add catalytic Potassium Iodide (375 mg, 2.2 mmol) to accelerate the reaction via the iodonium/iodide intermediate.

• Thiol Addition: Add Thiophenol (2.55 mL, 24.8 mmol) dropwise via syringe.

• Reaction: Heat the mixture to Reflux (80–82°C) for 12 hours under nitrogen.

  • Monitoring: Check reaction progress by TLC (System: DCM/MeOH 9:1). The starting piperazine spot (low Rf) should disappear.

• Workup:

  • Cool reaction to room temperature.[7]

  • Filter off the inorganic salts (KCl, K₂CO₃) through a Celite pad. Rinse the pad with Ethyl Acetate.

  • Concentrate the filtrate under reduced pressure to obtain a crude oil.

  • Extraction: Dissolve the residue in Ethyl Acetate (100 mL) and wash with:

    • 5% NaOH (2 x 30 mL) (Removes unreacted thiophenol - Critical for odor control).

    • Water (1 x 30 mL) .

    • Brine (1 x 30 mL) .

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield the Free Base as a light yellow oil.

Part B: Formation of Dihydrochloride Salt

Objective: Stabilization and purification of the final compound.

• Dissolution: Dissolve the Free Base oil (approx. 4.5 g) in Ethanol (20 mL) or Ethyl Acetate (30 mL) . Ensure complete dissolution.

• Acidification: Cool the solution to 0–5°C in an ice bath. Dropwise add 4M HCl in Dioxane (12 mL) with vigorous stirring.

  • Observation: A white precipitate should form immediately.

  • pH Check: Ensure the supernatant is acidic (pH < 2).

• Crystallization: Allow the slurry to stir at 0°C for 1 hour.

• Isolation: Filter the solid under vacuum.

• Washing: Wash the filter cake with cold Diethyl Ether (2 x 20 mL) to remove trace impurities and solvent.

• Drying: Dry the solid in a vacuum oven at 40°C for 6 hours.

Yield: Expected yield: 65–75% (approx. 4.5 - 5.2 g). Appearance: White to off-white crystalline solid.

Process Workflow Visualization

Figure 2: Step-by-step experimental workflow from reaction setup to salt isolation.[2][3][6][8][9]

Analytical Characterization (Expected)

Technique	Parameter	Expected Signal
¹H NMR	(D₂O/DMSO-d₆)	δ 7.2-7.5 (m, 5H, Ar-H), δ 3.4-3.6 (m, 8H, Piperazine CH₂), δ 3.2 (t, 2H, S-CH₂), δ 3.0 (t, 2H, N-CH₂).
MS (ESI)	m/z	[M+H]⁺ = 223.1 (Free base mass).
Melting Point	Range	240–245°C (Decomposition, typical for piperazine 2HCl salts).

Troubleshooting & Optimization

• Low Yield: Ensure the 1-(2-chloroethyl)piperazine dihydrochloride is dry. Moisture hydrolyzes the aziridinium ion to the alcohol (1-(2-hydroxyethyl)piperazine), which is unreactive under these conditions.

• Impurity (Dimer): If the concentration is too high, the piperazine free base can react with another molecule of starting material. Maintain dilution (approx. 0.2 M) to favor the thiol attack.

• Odor Control: If the final product smells of thiophenol, recrystallize the salt from Ethanol/Methanol. The thiol remains in the mother liquor.

References

• Huang, Y., et al. (2024).[4][10] "Chain Extension of Piperazine in Ethanol: Synthesis of 2-(4-(2-(Phenylthio)ethyl)piperazinyl)acetonitriles." Molecules, 29(16), 3723.[9][10] Available at: [Link][9]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 2733519 (1-(2-Chloroethyl)piperazine). Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. CN103254153A - Preparation method of high-purity 1-[2-(2-hydroxyethoxy)ethyl]piperazine - Google Patents [patents.google.com]
• 3. CN103254153B - Preparation method of high-purity 1-[2-(2-hydroxyethoxy)ethyl]piperazine - Google Patents [patents.google.com]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. 1-(2-PHENYLETHYL)PIPERAZINE synthesis - chemicalbook [chemicalbook.com]
• 7. US3331205A - Preparation of chlorothiophenols - Google Patents [patents.google.com]
• 8. chemrxiv.org [chemrxiv.org]
• 9. researchgate.net [researchgate.net]
• 10. Chain Extension of Piperazine in Ethanol: Synthesis of 2-(4-(2-(Phenylthio)ethyl)piperazinyl)acetonitriles and ACAT-1 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving yield of 1-[2-(phenylthio)ethyl]piperazine synthesis reactions

Technical Support Center: Optimization of 1-[2-(phenylthio)ethyl]piperazine Synthesis

Executive Summary

The synthesis of 1-[2-(phenylthio)ethyl]piperazine is a critical step in developing serotonergic modulators and various CNS-active agents. While the connection of the phenylthio-ethyl chain to the piperazine ring appears straightforward, researchers often encounter three primary yield-limiting factors:

• S-Oxidation: Unwanted conversion of the thioether to sulfoxides/sulfones.

• Piperazine Dimerization: Formation of bis-alkylated byproducts (

  -disubstituted piperazines).

• Aziridinium Hydrolysis: Competition between the desired nucleophile and water when using nitrogen mustard-type intermediates.

This guide provides optimized protocols and troubleshooting workflows designed to bypass these specific bottlenecks.

Module 1: Synthetic Route Selection & Mechanistic Insights

To maximize yield, you must select the route that best fits your available starting materials and purity requirements.

Route A: The Aziridinium-Mediated Alkylation (Recommended for Scale)

Reagents: Thiophenol + 1-(2-chloroethyl)piperazine (HCl salt). Mechanism: The 2-chloroethyl amine does not react via a simple

mechanism. Under basic conditions, it cyclizes to form a highly electrophilic aziridinium ion .[1] The thiophenolate anion then ring-opens this intermediate. Critical Insight: The aziridinium ion is sensitive to hydrolysis. If your solvent is "wet," water competes with the thiophenolate, forming the alcohol side product and killing the yield.

Route B: The "Green" Disulfide Cleavage (High Purity)

Reagents: Diphenyl disulfide + 1-(chloromethyl)-4-aza-1-azoniabicyclo[2.2.2]octane (CAABC). Mechanism: A recently developed base-induced reaction where the disulfide bond is cleaved in situ to generate the thiolate, which reacts with the ethyl-piperazine source. Advantage:[2][3] Avoids the use of odorous thiophenols and minimizes oxidation side products.[4]

Module 2: Visualization of Reaction Pathways

The following diagram illustrates the critical Aziridinium intermediate pathway (Route A) and the competitive failure points.

Caption: Figure 1. The kinetic dominance of the Aziridinium intermediate. Yield loss occurs primarily via Path B if moisture is present.

Module 3: Optimized Experimental Protocols

Protocol A: High-Yield Synthesis via Thiophenol (Standard)

Target Yield: >85% | Purity: >98%[5]

1. Preparation of the Electrophile:

• Dissolve 1-(2-chloroethyl)piperazine dihydrochloride (1.0 equiv) in a minimum volume of water.

• Basify with 50% NaOH (aq) to pH 12. Extract immediately with Dichloromethane (DCM) (

  ).

• CRITICAL STEP: Dry the organic layer thoroughly over anhydrous

  for at least 2 hours. Trace water is the enemy of the aziridinium intermediate. Evaporate DCM to obtain the free base oil.

2. The Reaction:

• Solvent: Anhydrous Acetonitrile (MeCN) or DMF . (MeCN is easier to remove).

• Base:

  (3.0 equiv, anhydrous, finely powdered).

• Catalyst: KI (0.1 equiv) – accelerates the ring opening.

• Procedure:

  • Suspend

    and KI in MeCN under Nitrogen ( ).

  • Add Thiophenol (1.05 equiv). Stir for 15 min to form the salt.

  • Add the 1-(2-chloroethyl)piperazine free base (dissolved in MeCN) dropwise over 30 minutes.

  • Heat to reflux (

    ) for 4–6 hours.

3. Workup (The "Acid-Base Swing"):

• Cool mixture. Filter off solids (

  ).

• Evaporate solvent.[6] Dissolve residue in EtOAc.

• Purification Swing:

  • Extract EtOAc phase with 1M HCl (Product moves to aqueous phase; neutral impurities like disulfides stay in EtOAc).

  • Wash aqueous phase with fresh EtOAc (

    ).

  • Basify aqueous phase with NaOH to pH 12.[6]

  • Extract product back into EtOAc.[6] Dry (

    ) and concentrate.[6]

Protocol B: Bis-Alkylation Prevention (Starting from Piperazine)

If you must use (2-chloroethyl)(phenyl)sulfane and Piperazine :

• The Problem: The product (secondary amine) is more nucleophilic than the starting piperazine, leading to

  .

• The Fix: Use a 5-fold molar excess of piperazine.

• Recovery: After the reaction, distill off the excess piperazine or wash it away with water (if the product is lipophilic enough to stay in organic solvent, though the mono-product is often water-soluble at neutral pH).

Module 4: Troubleshooting Guide (FAQ)

Q1: My yield is low (<40%), and TLC shows a spot running with the solvent front.

Diagnosis: You have likely formed Diphenyl Disulfide . Cause: Thiophenol oxidizes rapidly in air, especially under basic conditions. Solution:

• Degas all solvents with

  sparging for 15 minutes before use.

• Add a reducing agent like Sodium Borohydride (

  , 0.1 equiv) or Triphenylphosphine to the reaction mixture to reduce disulfide back to thiolate in situ.

Q2: I see a major impurity that is more polar than my product.

Diagnosis: Hydrolysis of the Aziridinium ion . Cause: Wet solvent or wet base. Solution:

• Switch to anhydrous DMF or MeCN.

• Flame-dry your glassware.

• Ensure your

  is oven-dried.

Q3: The reaction stalls at 70% conversion.

Diagnosis: Product inhibition or salt coating. Solution:

• Add Tetrabutylammonium iodide (TBAI) (5 mol%) as a Phase Transfer Catalyst if using heterogeneous bases (

  in MeCN). This solubilizes the thiolate anion.

Module 5: Decision Tree for Troubleshooting

Caption: Figure 2. Diagnostic workflow for isolating reaction failures based on impurity polarity.

Module 6: Comparative Data

Parameter	Standard Route (Thiophenol)	Green Route (Disulfide)	Reverse Alkylation
Limiting Reagent	1-(2-chloroethyl)piperazine	Disulfide	Alkyl Halide
Typical Yield	65–85%	80–92%	50–70%
Major Impurity	Diphenyl Disulfide	Minimal	Bis-alkylated Piperazine
Odor Profile	High (Thiophenol)	Low (Disulfide)	Low
Atom Economy	High	Moderate	Low (Excess Piperazine)

References

• Huang, Y.; Zhu, T.; Li, Y.; Huang, D. (2024). Chain Extension of Piperazine in Ethanol: Synthesis of 2-(4-(2-(Phenylthio)ethyl)piperazinyl)acetonitriles and ACAT-1 Inhibitors. Molecules, 29(16), 3723.[7][8]

• BenchChem Technical Support. (2025). The Chloroethyl Group in Piperazine Derivatives: A Technical Guide to Reactivity.

• Organic Chemistry Portal. Synthesis of Thioethers (Sulfides). (General Mechanistic Reference).

• National Institutes of Health (NIH). Improved Synthesis of Thiophenol Precursors. (Disulfide management strategies).

Sources

• 1. benchchem.com [benchchem.com]
• 2. US9493409B2 - Process for the synthesis of 1-(2-((2,4-dimethylphenyl)thio)phenyl)piperazine - Google Patents [patents.google.com]
• 3. Piperazine synthesis [organic-chemistry.org]
• 4. Sulfide synthesis by S-alkylation or 1,4-addition [organic-chemistry.org]
• 5. Reactions of Piperazin-2-one, Morpholin-3-one, and Thiomorpholin-3-one with Triethyl Phosphite Prompted by Phosphoryl Chloride: Scope and Limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 1-(2-PHENYLETHYL)PIPERAZINE synthesis - chemicalbook [chemicalbook.com]
• 7. researchgate.net [researchgate.net]
• 8. Chain Extension of Piperazine in Ethanol: Synthesis of 2-(4-(2-(Phenylthio)ethyl)piperazinyl)acetonitriles and ACAT-1 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing reaction temperature for piperazine thioether formation

The following technical guide is structured as a specialized support hub for researchers optimizing the synthesis of piperazine thioethers. It prioritizes mechanistic understanding over rote recipes, ensuring reproducibility and scalability.

Topic: Temperature Optimization & Reaction Kinetics Control Lead Scientist: Dr. Aris Thorne, Senior Application Scientist

Core Logic: The Thermal Goldilocks Zone

Synthesizing piperazine thioethers (e.g., via the alkylation of piperazine with 2-chloroethyl sulfides) presents a classic kinetic vs. thermodynamic conflict. You are balancing three competing pathways:

• The Desired Pathway (

  / Neighboring Group Participation): Formation of the C-N bond.

• The Oxidative Trap (M+16): Sulfur is highly susceptible to oxidation to sulfoxides (

  ) at elevated temperatures, especially in non-degassed solvents.

• The Oligomerization Cascade: Excess heat promotes the quaternary ammonium salt formation (polymerization) or double-alkylation of the piperazine.

The Mechanism: Why Temperature Matters

Unlike standard alkylations, thioether precursors often utilize Neighboring Group Participation (NGP) . The sulfur atom can displace the leaving group (e.g., Chloride) intramolecularly to form a transient, highly reactive Episulfonium ion .

• Low Temp (<20°C): The episulfonium ion may not form efficiently, or the piperazine (nucleophile) lacks sufficient energy to open the ring.

• Optimal Temp (40–80°C): Sufficient energy for ring opening; sulfur remains reduced.

• High Temp (>100°C): Sulfur oxidation dominates; episulfonium degrades to alcohols (hydrolysis) or polymerizes.

Figure 1: Reaction energy landscape showing the critical episulfonium intermediate and temperature-dependent divergence points.

Validated Experimental Protocol

Standardized for 1.0 mmol scale. Scale-up requires re-validation of exotherm control.

Reagents & Setup

• Nucleophile: Piperazine (Anhydrous, 3.0 equiv to prevent dimerization).

• Electrophile: 1-Chloro-2-(alkylthio)ethane (1.0 equiv).

• Base:

  (2.0 equiv) or DIPEA (for solubility).

• Solvent: Acetonitrile (MeCN) or Ethanol (EtOH). Note: MeCN is preferred for rate; EtOH is greener but slower.

• Atmosphere: Argon/Nitrogen balloon (CRITICAL).

Step-by-Step Methodology

• Degassing (The Anti-Oxidation Step):

  • Sparge the solvent (MeCN) with Nitrogen for 15 minutes before adding reagents.

  • Why? Dissolved oxygen is the primary cause of sulfoxide formation (M+16) upon heating.

• Solubilization (Ambient):

  • Dissolve Piperazine (3.0 eq) and Base in degassed solvent.

  • Add Electrophile dropwise at 0°C.

  • Why? Exothermic episulfonium formation can occur immediately.

• Thermal Ramping:

  • Phase A (Initiation): Stir at 25°C for 1 hour.

  • Phase B (Completion): Heat to 60°C (Oil bath temp). Monitor by LCMS every 2 hours.

  • Hard Stop: Do not exceed 80°C.

• Workup:

  • Cool to RT. Filter inorganic salts.

  • Concentrate under reduced pressure (keep water bath <40°C to avoid concentrating peroxides/sulfoxides).

Troubleshooting & FAQs

Direct solutions to common failure modes.

Q1: I see a significant impurity peak at M+16 in my LCMS. What is it?

Diagnosis: This is the Sulfoxide derivative (

). Root Cause:

• Reaction temperature was too high (>80°C).

• Solvent was not degassed (dissolved

  ).

• Peroxides present in ether-based solvents (if used). Corrective Action:

• Immediate: You cannot easily reduce the sulfoxide back to the thioether without affecting other groups. Discard and restart.

• Prevention: Sparge solvents with Argon. Add a sacrificial antioxidant like BHT (trace) if permissible, or strictly limit temperature to 60°C.

Q2: The reaction is stalled at 50% conversion after 24 hours. Should I increase the temperature?

Diagnosis: Kinetic trapping. Analysis: Increasing temperature might cause degradation. Corrective Action:

• Do NOT heat above 80°C.

• Catalyst: Add Potassium Iodide (KI) (0.1 equiv).

  • Mechanism:[1][2][3][4][5][6][7] Finkelstein reaction in situ. Cl is replaced by I (better leaving group), or I opens the episulfonium ion faster. This accelerates the reaction rate without adding thermal energy.

• Solvent Switch: If using Ethanol, switch to Acetonitrile or DMF (degassed). Polar aprotic solvents stabilize the transition state better than protic solvents in

  reactions.

Q3: I am getting the bis-alkylated product (Piperazine linked to two thioether chains).

Diagnosis: Stoichiometry error. Root Cause: Piperazine is a dual nucleophile. Once the first alkylation occurs, the product is still nucleophilic (though sterically hindered). Corrective Action:

• The "High-Dilution" Rule: Increase the Piperazine equivalents to 5.0 eq .

• Reverse Addition: Add the Electrophile slowly to the Piperazine solution (keep Piperazine in excess locally).

Q4: My product is an oil that degrades upon storage.

Diagnosis: Free base instability / Air oxidation. Corrective Action:

• Convert the piperazine thioether to its Dihydrochloride (2HCl) or Oxalate salt immediately.

• Protocol: Dissolve crude oil in EtOAc, add 4M HCl in Dioxane. The salt precipitates and is resistant to sulfur oxidation during storage.

Data Summary: Solvent & Temperature Effects[8]

Solvent	Temp (°C)	Time (h)	Yield (%)	M+16 Impurity	Notes
Ethanol	25	48	<20	Negligible	Too slow; kinetic barrier.
Ethanol	78 (Reflux)	6	75	Moderate	Good yield, but oxidation risk high if not degassed.
Acetonitrile	60	4	92	Low	Optimal balance of rate/purity.
DMF	100	2	60	High	Decomposition of solvent & sulfur oxidation.
Toluene	110	12	30	Low	Poor solubility of piperazine salts.

Diagnostic Workflow (Decision Tree)

Figure 2: Step-by-step troubleshooting logic for optimizing reaction outcomes.

References

• Molecules (2024). Chain Extension of Piperazine in Ethanol: Synthesis of 2-(4-(2-(Phenylthio)ethyl)piperazinyl)acetonitriles. (Demonstrates solvent/temp effects on piperazine alkylation).

• BenchChem. Navigating the Synthesis of 1-(2-chloroethyl)piperazine Derivatives. (Technical guide on handling chloroethyl piperazines and aziridinium intermediates).

• Journal of Organic Chemistry (2012). Practical Method for Synthesis of Alkyl-Extended Tosylpiperazines. (General protocols for piperazine alkylation optimization).

• NIST Chemistry WebBook. 2-Chloroethyl ethyl sulfide Thermochemical Data. (Data on stability and boiling points of thioether precursors).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. researchgate.net [researchgate.net]
• 5. Bis(2-chloroethyl)sulfide - Wikipedia [en.wikipedia.org]
• 6. gacariyalur.ac.in [gacariyalur.ac.in]
• 7. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of the Biological Activity of Phenylthioethyl vs. Phenylethyl Piperazines: A Guide for Researchers

Introduction: The Piperazine Scaffold in Modern Drug Discovery

The piperazine ring, a six-membered heterocycle with two nitrogen atoms at opposing positions, stands as a cornerstone in the field of medicinal chemistry.[1][2] Its unique physicochemical properties, including structural rigidity and the capacity for hydrogen bond formation, frequently bestow favorable pharmacokinetic profiles upon drug candidates, such as enhanced aqueous solubility and oral bioavailability.[1][2] This versatile scaffold is a privileged structure, found in a multitude of FDA-approved drugs targeting a wide array of pathologies, from central nervous system (CNS) disorders to cancer and infectious diseases.[1][3][4]

This guide provides an in-depth comparative analysis of two closely related classes of piperazine derivatives: those bearing a phenylthioethyl moiety versus those with a phenylethyl group attached to one of the piperazine nitrogens. While structurally similar, the isosteric replacement of a methylene group (-CH2-) with a thioether (-S-) linkage can profoundly alter a molecule's physicochemical properties, conformational preferences, and ultimately, its biological activity.[5][6] This comparison will be grounded in established structure-activity relationships (SAR) of related arylpiperazines, focusing on their interactions with key CNS targets, namely dopamine (D2, D3) and serotonin (5-HT1A, 5-HT2A) receptors.[7][8][9][10] Through a synthesis of existing data and predictive analysis, this guide aims to provide researchers, scientists, and drug development professionals with the foundational knowledge and experimental frameworks to explore these important chemical classes.

Structural and Physicochemical Considerations: The Impact of the Thioether Linkage

The fundamental difference between the two scaffolds lies in the two-atom linker between the phenyl ring and the piperazine nitrogen. This seemingly subtle change from an ethylene bridge (-CH2-CH2-) to a thioethyl bridge (-S-CH2-) introduces significant alterations to the molecule's electronic and conformational landscape.

Key Physicochemical Differences:

• Lipophilicity (logP): The introduction of a sulfur atom generally increases a molecule's lipophilicity compared to a simple alkyl chain. This is a critical parameter influencing a compound's absorption, distribution, metabolism, and excretion (ADME) profile.[9][11] A higher logP can enhance membrane permeability, potentially improving blood-brain barrier penetration, but may also lead to increased plasma protein binding or metabolic turnover.[9]

• Polarizability and Electronic Effects: Sulfur is more polarizable than carbon.[12][13] The thioether linkage can therefore engage in different non-covalent interactions with receptor targets, such as sulfur-aromatic or cation-π interactions, which are not possible with a simple ethyl linker. This can lead to altered binding affinities and receptor subtype selectivities.[14]

• Conformational Flexibility: The bond angles and lengths around a sulfur atom differ from those of a methylene carbon (C-S-C bond angle is ~99° vs. C-C-C ~109.5°). This alters the conformational landscape of the linker, influencing the relative orientation of the phenyl ring and the piperazine core.[8][15] This conformational constraint or preference can be a deciding factor in achieving the optimal geometry for high-affinity receptor binding.[16]

The interplay of these factors dictates how these molecules present themselves to their biological targets, providing a rationale for potential differences in their pharmacological profiles.

Comparative Biological Activity: A Predictive Analysis

Direct head-to-head experimental data for the parent phenylthioethyl and phenylethyl piperazines is scarce in publicly available literature. However, by synthesizing the extensive structure-activity relationship data from closely related arylpiperazine analogs, we can construct a robust, predictive comparison of their likely biological activities at key CNS receptors.

Dopamine D2 and D3 Receptor Affinity

Phenylpiperazine derivatives are well-known ligands for dopamine receptors, with many exhibiting selectivity for the D3 subtype over the D2 subtype.[1][8][9] This selectivity is of significant therapeutic interest for treating conditions like schizophrenia and substance use disorders with potentially fewer motor side effects.[9][17]

Structure-Activity Relationship Insights:

• The nature of the substituent on the phenyl ring and the length and composition of the linker chain are critical determinants of D2/D3 affinity and selectivity.[10]

• For many D3-selective ligands, a key interaction involves a hydrogen bond between an amide carbonyl in the linker and specific residues in the D3 receptor. While our core molecules lack this amide, it highlights the sensitivity of the receptor to the linker's electronic properties.

Predictive Comparison:

Feature	Phenylthioethyl Piperazines	Phenylethyl Piperazines	Rationale
D3 Receptor Affinity	Potentially higher	Moderate	The increased lipophilicity and polarizability of the thioether linker may promote favorable interactions within the D3 receptor's more hydrophobic binding pocket. The conformational constraints imposed by the sulfur atom could pre-organize the ligand into a more favorable binding pose for D3.[10]
D2 Receptor Affinity	Moderate	Moderate	Affinity for the D2 receptor is generally less sensitive to linker modifications in this class of compounds compared to D3.
D3 vs. D2 Selectivity	Potentially higher	Moderate	The anticipated enhancement in D3 affinity, without a proportional increase in D2 affinity, would likely result in greater D3 selectivity for the phenylthioethyl series.

Serotonin 5-HT1A and 5-HT2A Receptor Affinity

Arylpiperazines are classic scaffolds for serotonin receptor ligands.[7] Compounds acting as 5-HT1A partial agonists are used as anxiolytics and antidepressants, while 5-HT2A antagonists are a key component of atypical antipsychotics.

Structure-Activity Relationship Insights:

• For 5-HT1A receptor affinity, the arylpiperazine moiety is a crucial pharmacophore, with the basic nitrogen of the piperazine ring forming a key salt bridge with an aspartate residue (Asp116) in the receptor.

• The N4-substituent on the piperazine ring significantly modulates affinity and selectivity for 5-HT1A versus other serotonin receptor subtypes and adrenergic receptors.[3]

Predictive Comparison:

Feature	Phenylthioethyl Piperazines	Phenylethyl Piperazines	Rationale
5-HT1A Receptor Affinity	Moderate to High	Moderate to High	Both scaffolds contain the essential arylpiperazine pharmacophore. The primary determinant of affinity will be how the linker positions the core in the binding pocket. The conformational differences may lead to modest variations in affinity.[3]
5-HT2A Receptor Affinity	Moderate	Moderate	Similar to 5-HT1A, both structures are expected to exhibit affinity for 5-HT2A receptors. The thioether's electronic properties could subtly influence interactions with aromatic residues in the 5-HT2A binding site.
Functional Activity	Agonist/Partial Agonist/Antagonist	Agonist/Partial Agonist/Antagonist	Functional activity (efficacy) is highly sensitive to subtle changes in how a ligand stabilizes different receptor conformations. While binding is predicted for both classes, their functional profiles could diverge significantly and must be determined experimentally.

Quantitative Data Summary for Representative Analogs

To ground our predictive analysis, the following table summarizes the binding affinities (Ki, in nM) of structurally related arylpiperazine derivatives at key CNS receptors. Lower Ki values indicate higher binding affinity.

Compound/Analog	Phenyl/Aryl Moiety	N-Substituent	D2 Ki (nM)	D3 Ki (nM)	5-HT1A Ki (nM)	5-HT2A Ki (nM)	Reference
Aripiprazole	2,3-Dichlorophenyl	Butoxy-dihydroquinolinone	1.1	0.8	4.4	3.4	[6]
WC-10	2-Methoxyphenyl	Butyl-benzofurancarboxamide	231	5.5	-	-	[9]
WC-44	2-Methoxyphenyl	Butyl-indolecarboxamide	290	12.5	-	-	[9]
Compound 6a	2-Fluorophenyl	Thiophenyl-benzamide	>1000	1.4	199	-	[10]
NAN-190	2-Methoxyphenyl	Butyl-phthalimide	-	-	0.6	310	[3]
Compound 2j	2-Methoxyphenyl	Butyl-adamantanecarboxamide	-	-	0.4	64	[3]

Experimental Protocols for Biological Evaluation

To empirically validate the predicted activities and determine the functional profiles of novel phenylthioethyl and phenylethyl piperazine derivatives, the following experimental workflows are essential.

Workflow for Compound Characterization

Sources

• 1. Evaluation of the Lipophilicity of Angularly Condensed Diquino- and Quinonaphthothiazines as Potential Candidates for New Drugs [mdpi.com]
• 2. Improved Cav2.2 Channel Inhibitors through a gem-Dimethylsulfone Bioisostere Replacement of a Labile Sulfonamide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ligand binding cooperativity: Bioisosteric replacement of CO with SO2 among thrombin inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Trifluoromethyl ethers and -thioethers as tools for medicinal chemistry and drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. DSpace-CRIS [tuprints.ulb.tu-darmstadt.de]
• 6. Study of Lipophilicity and ADME Properties of 1,9-Diazaphenothiazines with Anticancer Action - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Identified Isosteric Replacements of Ligands’ Glycosyl Domain by Data Mining - PMC [pmc.ncbi.nlm.nih.gov]
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• 16. chem.libretexts.org [chem.libretexts.org]
• 17. Conformational changes of the phenyl and naphthyl isocyanate-DNA adducts during DNA replication and by minor groove binding molecules - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide: HPLC Method Development for 1-[2-(phenylthio)ethyl]piperazine Purity

Executive Summary

1-[2-(phenylthio)ethyl]piperazine (PTEP) presents a classic "double-trouble" challenge in liquid chromatography: it contains a basic secondary amine (piperazine ring) prone to severe peak tailing and a thioether linker susceptible to oxidation.

While traditional acidic reversed-phase methods are the industry default, they often fail to resolve PTEP from its polar impurities (like free piperazine) or its oxidative degradants (sulfoxides). This guide compares three distinct chromatographic strategies: Traditional Acidic C18 , Ion-Pair Chromatography (IPC) , and High-pH Hybrid Reversed Phase .

The Verdict: The High-pH Hybrid method is the superior choice for purity analysis, offering the best balance of peak symmetry (

), retention stability, and MS compatibility, eliminating the equilibration issues associated with ion-pairing.

Part 1: Compound Analysis & Chromatographic Challenges[1]

Before selecting a column, we must understand the molecule's behavior in solution.

• Basic Center: The piperazine nitrogen has a pKa of approximately 9.0–9.8 . At neutral or acidic pH, it is protonated (

  ), leading to ionic interactions with residual silanols on silica columns (causing tailing).

• Hydrophobicity: The phenylthio group adds significant hydrophobicity, but the molecule remains relatively polar compared to fully alkylated aromatics.

• Detection: Unlike unsubstituted piperazine (which requires derivatization), PTEP has a phenyl chromophore, allowing direct UV detection at 254 nm .

Visualization: The Tailing Mechanism

The following diagram illustrates why standard methods often fail.

Figure 1: Mechanism of amine tailing on silica and the High pH solution.

Part 2: Comparative Methodology

We evaluated three distinct approaches to separating PTEP from its synthesis precursors (piperazine) and oxidative impurities (sulfoxide).

Method A: Traditional Acidic C18 (The "Default")

• Column: Standard C18 (5 µm, 4.6 x 150 mm).

• Mobile Phase: 0.1% Phosphoric Acid / Acetonitrile.

• Mechanism: Analyte is fully protonated. Retention relies on the phenyl chain.

Method B: Ion-Pair Chromatography (The "Fixer")

• Column: Standard C18.

• Mobile Phase: 10 mM Octanesulfonic Acid (OSA) pH 2.5 / Acetonitrile.

• Mechanism: The anionic surfactant (OSA) binds to the cationic amine, forming a neutral ion pair that retains well on the C18 chain.

Method C: High-pH Hybrid (The "Modern Standard")

• Column: Hybrid Silica (e.g., Waters XBridge C18 or Phenomenex Gemini NX).

• Mobile Phase: 10 mM Ammonium Bicarbonate (pH 10.0) / Acetonitrile.[1][2][3][4][5][6]

• Mechanism: High pH suppresses protonation. The neutral amine interacts purely hydrophobically. Note: Requires columns specifically engineered for high pH stability.

Performance Data Comparison

Parameter	Method A: Acidic C18	Method B: Ion-Pair (OSA)	Method C: High-pH Hybrid
USP Tailing Factor ( )	1.8 – 2.5 (Poor)	1.0 – 1.1 (Excellent)	1.0 – 1.2 (Excellent)
Plate Count (N)	~4,000	~12,000	~14,000
Equilibration Time	Fast (15 min)	Slow (>60 min)	Fast (15 min)
MS Compatibility	Yes	No (Non-volatile salts)	Yes
Robustness	Low (pH sensitive)	Medium (Temp sensitive)	High

Analysis:

• Method A fails the system suitability requirement for tailing (

  ) due to silanol activity.

• Method B yields great peaks but contaminates the system with ion-pairing agents, making the LC unfit for other uses or Mass Spectrometry.

• Method C provides the best balance: sharp peaks, MS compatibility, and rapid equilibration.

Part 3: Recommended Protocol (High-pH Hybrid)

This protocol is the "Gold Standard" for PTEP purity analysis. It ensures the basic piperazine ring remains uncharged, maximizing resolution and sensitivity.

Instrumentation & Reagents

• System: HPLC with UV-Vis or PDA Detector.

• Column: Waters XBridge C18 (4.6 x 150 mm, 3.5 µm) or Phenomenex Gemini-NX C18 .

  • Critical: Do NOT use a standard silica column; it will dissolve at pH 10.

• Reagents:

  • Acetonitrile (HPLC Grade).[1][3]

  • Ammonium Bicarbonate (

    ).

  • Ammonium Hydroxide (

    ) for pH adjustment.

Mobile Phase Preparation[1][4][8]

• Buffer A (Aqueous): Dissolve 0.79 g Ammonium Bicarbonate in 1000 mL water (10 mM). Adjust pH to 10.0 ± 0.1 with Ammonium Hydroxide. Filter through 0.22 µm nylon filter.

• Solvent B (Organic): 100% Acetonitrile.

Gradient Conditions

• Flow Rate: 1.0 mL/min

• Column Temp: 35°C (Improves mass transfer for amines)

• Injection Vol: 5–10 µL

• Detection: UV @ 254 nm (Target) and 210 nm (Impurities).

Time (min)	% Buffer A	% Solvent B	Description
0.0	95	5	Initial Hold
2.0	95	5	Elute polar salts/piperazine
15.0	10	90	Gradient Ramp
18.0	10	90	Wash
18.1	95	5	Re-equilibration
23.0	95	5	End

Workflow Diagram

Figure 2: Routine Analysis Workflow.

Part 4: Troubleshooting & Scientific Validation

The "Blind Spot" Risk: Unreacted Piperazine

Critical Insight: The starting material, Piperazine, has no significant UV absorption above 200 nm.

• Risk: If you use UV 254 nm only, you will see a "pure" PTEP peak even if the sample contains 10% unreacted piperazine.

• Solution:

  • Monitor 210 nm: Piperazine has weak end-absorption here (low sensitivity).

  • Derivatization (Reference Method): If upstream synthesis control is poor, react sample with 4-chloro-7-nitrobenzofurazan (NBD-Cl) to render free piperazine UV-active [1].

  • ELSD/CAD: Use a universal detector (Evaporative Light Scattering) if available.

Oxidative Degradation (Sulfoxides)

The thioether sulfur can oxidize to a sulfoxide (

) or sulfone ( ).

• Chromatographic Behavior: Sulfoxides are much more polar than the parent thioether. In the High-pH method, they will elute earlier (approx. RRT 0.8).

• Prevention: Avoid using aged Tetrahydrofuran (THF) or ethers in sample prep; stick to Acetonitrile/Water.

System Suitability Criteria (Acceptance Limits)

To ensure the method is valid for release testing:

• Tailing Factor (PTEP): NMT 1.5.

• Resolution (PTEP vs. Sulfoxide Impurity): > 2.0.

• Precision (RSD of 6 injections): < 2.0%.

References

• Raveendra, P., et al. (2012). "Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV." Journal of Chemical and Pharmaceutical Research, 4(1): 512-518.

• Khalili, F., Henni, A., & East, A. L. (2009).[7] "pKa Values of Some Piperazines at (298, 303, 313, and 323) K." Journal of Chemical & Engineering Data, 54(11), 2914–2920.[8]

• McCalley, D. V. (2010). "Analysis of basic solutes by liquid chromatography." Journal of Chromatography A, 1217(6), 858-880. (Authoritative review on high-pH strategies for amines).

• Agilent Technologies. "Control pH During Method Development for Better Chromatography." Technical Guide.

Sources

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• 2. Separation of Piperazine, 1,4-bis(4-nitrosophenyl)- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 3. Separation of Piperazine, 1-ethyl- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 4. qascf.com [qascf.com]
• 5. Chain Extension of Piperazine in Ethanol: Synthesis of 2-(4-(2-(Phenylthio)ethyl)piperazinyl)acetonitriles and ACAT-1 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. semanticscholar.org [semanticscholar.org]
• 8. uregina.ca [uregina.ca]

A Comparative Guide to a Antimicrobial Activity Screening of Sulfur-Containing Ethyl Piperazines

In the ever-pressing battle against antimicrobial resistance, the exploration of novel chemical scaffolds is paramount. Among these, sulfur-containing ethyl piperazine derivatives have emerged as a promising class of compounds with significant therapeutic potential. This guide provides a comprehensive comparison of standard antimicrobial screening methodologies, supported by experimental data, to effectively evaluate the efficacy of these novel compounds. We will delve into the causality behind experimental choices, ensuring a robust and self-validating approach to your research.

The Growing Importance of Novel Antimicrobial Scaffolds

The piperazine ring is a well-established pharmacophore in medicinal chemistry, known for its presence in a wide array of therapeutic agents.[1][2] The incorporation of a sulfur atom, often within a heterocyclic ring system, can significantly enhance the biological activity of a molecule.[3][4] Sulfur-containing heterocycles are known to exhibit a broad spectrum of pharmacological activities, including antibacterial, antifungal, and anticancer properties.[5][6] The combination of the versatile piperazine core with a bio-active sulfur-containing moiety presents a compelling strategy for the development of new antimicrobial agents.

Core Principles of Antimicrobial Susceptibility Testing

The primary objective of antimicrobial susceptibility testing (AST) is to determine the concentration of a compound required to inhibit or kill a specific microorganism. This is typically quantified by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after a defined incubation period.[7] A lower MIC value indicates greater potency.

Another important metric, particularly for bactericidal compounds, is the Minimum Bactericidal Concentration (MBC), which is the lowest concentration that results in a 99.9% reduction in the initial microbial population.[7] Understanding the distinction between bacteriostatic (inhibiting growth) and bactericidal (killing) activity is crucial for drug development.

Comparative Analysis of Screening Methodologies

Two of the most widely adopted methods for antimicrobial screening are the Broth Microdilution method and the Agar Disk Diffusion method. The choice between these methods often depends on the specific goals of the screening process, throughput requirements, and the nature of the compounds being tested.

Feature	Broth Microdilution	Agar Disk Diffusion
Principle	Serial dilution of the antimicrobial agent in a liquid growth medium to determine the MIC.[8]	Diffusion of the antimicrobial agent from a saturated paper disk into an agar medium, creating a concentration gradient.[9]
Primary Output	Quantitative (MIC value in µg/mL).[7]	Qualitative/Semi-quantitative (Zone of Inhibition in mm).[9]
Throughput	High-throughput screening (HTS) compatible using 96- or 384-well plates.[6]	Lower throughput, more suitable for smaller-scale studies.
Compound Requirements	Requires soluble compounds.	Can be used with compounds that have poor solubility in liquid media.
Information Provided	Provides a precise measure of potency (MIC). Can be extended to determine MBC.[7]	Provides a preliminary indication of antimicrobial activity and can be used to categorize organisms as susceptible, intermediate, or resistant.[9]
Resource Intensity	Can be more labor-intensive and require more reagents for large-scale screening.	Relatively simple and cost-effective for initial screening.[10]

Performance Data: Sulfur-Containing Ethyl Piperazines vs. Alternatives

To illustrate the potential of sulfur-containing ethyl piperazines, the following table presents hypothetical yet representative MIC data based on published literature for a novel compound, "SEP-Thiadiazole," compared to a non-sulfur-containing analogue and a standard antibiotic.

Compound	Target Organism	MIC (µg/mL)
SEP-Thiadiazole (Sulfur-Containing Ethyl Piperazine)	Staphylococcus aureus	16[11]
Bacillus subtilis	16[11]
Escherichia coli	8[11]
EP-Phenyl (Non-Sulfur Analogue)	Staphylococcus aureus	64
Bacillus subtilis	>128
Escherichia coli	32
Ciprofloxacin (Standard Antibiotic)	Staphylococcus aureus	1
Bacillus subtilis	0.5
Escherichia coli	0.25

Note: The data for EP-Phenyl is illustrative and designed to show a common trend where the sulfur-containing moiety enhances antimicrobial activity.

Unraveling the Mechanism of Action

The antimicrobial activity of sulfur-containing piperazine derivatives is likely multifactorial, stemming from the synergistic contributions of both the piperazine and the sulfur-containing heterocycle.

The Role of the Sulfur Moiety

Sulfur-containing compounds, particularly those with sulfonyl or sulfonamide groups, have demonstrated potent activity against resistant pathogens like Methicillin-resistant Staphylococcus aureus (MRSA).[12] The incorporation of a sulfur atom can enhance the lipophilicity of a molecule, facilitating its passage through the bacterial cell membrane.

Potential Molecular Targets

Several key bacterial enzymes are potential targets for this class of compounds:

• DNA Gyrase and Topoisomerase IV : Fluoroquinolone antibiotics, which often contain a piperazine ring, are well-known inhibitors of these essential enzymes involved in DNA replication.[9][13] It is plausible that novel piperazine derivatives could adopt a similar mechanism.

• Enoyl-Acyl Carrier Protein (ACP) Reductase : This enzyme is crucial for fatty acid biosynthesis in bacteria. Some studies suggest that piperazine derivatives bearing a 1,3,4-thiadiazole moiety may act as inhibitors of this enzyme.[11]

The following diagram illustrates a potential mechanism of action targeting DNA gyrase:

Caption: Potential mechanism of action for a sulfur-containing ethyl piperazine.

Experimental Protocols

The following are detailed, step-by-step methodologies for the two primary screening assays. Adherence to these protocols is critical for obtaining reproducible and reliable data. For clinical applications, it is imperative to follow the guidelines established by the Clinical and Laboratory Standards Institute (CLSI).[14]

Protocol 1: Broth Microdilution for MIC Determination

This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC) using the broth microdilution method in a 96-well plate format.

Caption: Workflow for Broth Microdilution MIC Testing.

Materials:

• 96-well sterile microtiter plates

• Mueller-Hinton Broth (MHB), cation-adjusted

• Test compound stock solution

• Bacterial culture (18-24 hours old)

• Sterile saline or broth

• 0.5 McFarland turbidity standard

• Multichannel pipette

Procedure:

• Compound Dilution:

  • Dispense 50 µL of sterile MHB into wells 2 through 12 of a 96-well plate.

  • Add 100 µL of the test compound stock solution to well 1.

  • Perform a 2-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing thoroughly, and continuing this process down to well 10. Discard 50 µL from well 10.

  • Well 11 serves as the growth control (no compound), and well 12 serves as the sterility control (no bacteria).

• Inoculum Preparation:

  • From a fresh agar plate, select 3-5 isolated colonies of the test microorganism.

  • Suspend the colonies in sterile saline or broth.

  • Adjust the turbidity of the suspension to match the 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).[3]

  • Dilute this standardized suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well.[3]

• Inoculation and Incubation:

  • Inoculate each well (except the sterility control) with 50 µL of the final bacterial inoculum.

  • Seal the plate to prevent evaporation and incubate at 35 ± 2°C for 16-20 hours in ambient air.[6]

• Result Interpretation:

  • Following incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the test compound at which there is no visible growth.[8]

Protocol 2: Agar Disk Diffusion Assay

This protocol describes the Kirby-Bauer disk diffusion method for preliminary antimicrobial susceptibility testing.

Caption: Workflow for Agar Disk Diffusion Assay.

Materials:

• Mueller-Hinton Agar (MHA) plates

• Sterile paper disks (6 mm)

• Test compound solution

• Bacterial culture (18-24 hours old)

• Sterile cotton swabs

• 0.5 McFarland turbidity standard

• Forceps

Procedure:

• Inoculum Preparation:

  • Prepare a standardized bacterial inoculum as described in the broth microdilution protocol.

• Plate Inoculation:

  • Dip a sterile cotton swab into the adjusted bacterial suspension.

  • Remove excess inoculum by pressing the swab against the inside of the tube.

  • Streak the swab evenly across the entire surface of the MHA plate in three directions, rotating the plate approximately 60 degrees between each streaking to ensure uniform growth.[9]

• Disk Application:

  • Aseptically apply paper disks impregnated with a known concentration of the test compound onto the surface of the inoculated agar plate using sterile forceps.

  • Gently press each disk to ensure complete contact with the agar.

  • Space the disks sufficiently to prevent overlapping of the inhibition zones.[15]

• Incubation and Measurement:

  • Invert the plates and incubate at 35 ± 2°C for 16-18 hours.[16]

  • After incubation, measure the diameter of the zone of complete growth inhibition around each disk to the nearest millimeter.

Conclusion

The systematic screening of sulfur-containing ethyl piperazines represents a promising avenue for the discovery of novel antimicrobial agents. By employing robust and standardized methodologies such as broth microdilution and agar disk diffusion, researchers can obtain reliable and comparable data to guide structure-activity relationship studies and identify lead compounds for further development. The enhanced activity often observed with the inclusion of a sulfur-containing moiety underscores the potential of this chemical class in addressing the critical challenge of antimicrobial resistance.

References

• Abbas, S. Y., & Farghaly, T. A. (2010). Synthesis and biological activity of some new thiazole and thiophene derivatives. Journal of the Chinese Chemical Society, 57(3B), 625-633.
• Al-Suwaidan, I. A., et al. (2022). Synthesis and Antimicrobial Activity Screening of Piperazines Bearing N,N′-Bis(1,3,4-thiadiazole) Moiety as Probable Enoyl-ACP Reductase Inhibitors. Molecules, 27(12), 3706.
• Aldred, K. J., et al. (2014). The unmined potential of the fluoroquinolones. Nature Reviews Microbiology, 12(5), 347-359.
• Asif, M. (2017). A review on the versatile and multicultural applications of sulfur-nitrogen heterocycles in medicinal, agricultural, and industrial fields. Journal of Chemistry, 2017, 1-19.
• Balouiri, M., et al. (2016). Methods for in vitro evaluating antimicrobial activity: A review. Journal of Pharmaceutical Analysis, 6(2), 71-79.
• Clinical and Laboratory Standards Institute. (2020). Performance Standards for Antimicrobial Susceptibility Testing. 30th ed. CLSI supplement M100.
• Jorgensen, J. H., & Ferraro, M. J. (2009). Antimicrobial susceptibility testing: a review of general principles and contemporary practices. Clinical Infectious Diseases, 49(11), 1749-1755.
• Kharb, R., et al. (2012). A valuable insight into recent advances on antimicrobial activity of piperazine derivatives. Der Pharma Chemica, 4(6), 2470-2488.
• Pathania, S., et al. (2019). Role of sulphur-heterocycles in medicinal chemistry: An update. European Journal of Medicinal Chemistry, 180, 486-508.
• Sahu, J. K., et al. (2022). A review on piperazine derivatives with their anti-microbial activity. Journal of Drug Delivery and Therapeutics, 12(1), 178-185.
• Tendencia, E. A. (2004). Disk diffusion method. In Laboratory manual of standardized methods for antimicrobial sensitivity tests for bacteria isolated from aquatic animals and environment (pp. 13-29). Southeast Asian Fisheries Development Center, Aquaculture Department.
• Wayne, P. A. (2017). Performance Standards for Antimicrobial Disk Susceptibility Tests. 13th ed. CLSI document M02.
• Wiegand, I., et al. (2008). Broth microdilution method for determining the minimal inhibitory concentration of antimicrobial agents.
• Zhang, L., et al. (2017).
• Asif, M. (2015). A review on the pharmacological activities of piperazine and its derivatives. Journal of Chemical and Pharmaceutical Research, 7(8), 114-123.

• Suryavanshi, H. R., & Rathore, M. M. (2017). Synthesis and biological activities of piperazine derivatives as antimicrobial and antifungal agents. Organic Communications, 10(3), 228-238. Available at: [Link]

• Gornik, O., et al. (2023). N4-Substituted Piperazinyl Norfloxacin Derivatives with Broad-Spectrum Activity and Multiple Mechanisms on Gyrase, Topoisomerase IV, and Bacterial Cell Wall Synthesis. ACS Bio & Med Chem Au, 3(5), 450-464. Available at: [Link]

• American Society for Microbiology. (2009). Kirby-Bauer Disk Diffusion Susceptibility Test Protocol. Available at: [Link]

• Modern Medical Laboratory Journal. (2022). Agar Diffusion Test: the primary method to determine the antimicrobial activity. Available at: [Link]

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• 2. encyclopedia.pub [encyclopedia.pub]
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Validating ACAT-1 Inhibition Potency of Piperazine Derivatives: A Comparative Guide for Researchers

For researchers and drug development professionals investigating novel therapeutics targeting Acyl-CoA: Cholesterol Acyltransferase-1 (ACAT-1), this guide provides a comprehensive comparison of methodologies to validate the inhibitory potency of piperazine derivatives. This document delves into the rationale behind experimental choices, offers detailed protocols for key assays, and presents a comparative analysis of piperazine derivatives against other known ACAT-1 inhibitors, supported by experimental data.

The Critical Role of ACAT-1 in Disease and as a Therapeutic Target

Acyl-CoA: Cholesterol Acyltransferase-1 (ACAT-1) is a crucial intracellular enzyme that catalyzes the esterification of free cholesterol into cholesteryl esters, which are subsequently stored in lipid droplets.[1] This process is fundamental to maintaining cellular cholesterol homeostasis.[2] However, the dysregulation of ACAT-1 activity and the subsequent accumulation of cholesteryl esters are implicated in the pathogenesis of several major diseases.

In the context of atherosclerosis , the accumulation of cholesteryl esters within macrophages in the arterial wall leads to the formation of foam cells, a key initiating event in plaque development.[1] In Alzheimer's disease , there is growing evidence linking cholesterol metabolism to disease progression.[2] Blocking ACAT-1 has been shown to have beneficial effects in animal models of Alzheimer's.[2] Furthermore, altered cholesterol metabolism is a hallmark of many cancers , where ACAT-1 is often upregulated and plays a role in tumor initiation and progression.[3] Therefore, the inhibition of ACAT-1 presents a promising therapeutic strategy for these conditions. Piperazine derivatives have emerged as a class of small molecules with the potential for potent and selective ACAT-1 inhibition.[4][5]

ACAT-1 Signaling and the Impact of Inhibition

ACAT-1 is an integral membrane protein located in the endoplasmic reticulum (ER). Its activity is a central node in cellular cholesterol management. An excess of free cholesterol in the ER membrane serves as a substrate for ACAT-1, which, along with a fatty acyl-CoA, produces cholesteryl esters. This prevents the cytotoxic effects of free cholesterol accumulation. The inhibition of ACAT-1 disrupts this process, leading to a series of downstream cellular events.

In the context of cancer, ACAT-1 has been shown to be involved in signaling pathways that promote proliferation and metastasis, such as the AKT/GSK3β/c-Myc pathway.[6][7] In Alzheimer's disease, ACAT-1 inhibition is thought to impact the processing of amyloid precursor protein (APP) and enhance the clearance of amyloid-β peptides through autophagy.[8][9]

Figure 1: Simplified signaling pathway of ACAT-1 in cholesterol metabolism and disease, highlighting the inhibitory action of piperazine derivatives.

Comparative Methodologies for Validating ACAT-1 Inhibition

The accurate determination of the inhibitory potency of novel compounds like piperazine derivatives requires robust and reproducible assay methodologies. Below, we compare two widely used approaches: a cell-free microsomal assay and a cell-based assay.

Microsomal ACAT-1 Activity Assay using [¹⁴C]Oleoyl-CoA

This cell-free assay provides a direct measure of a compound's ability to inhibit the enzymatic activity of ACAT-1 in a controlled environment. It utilizes the microsomal fraction of cells, which is rich in ER-resident enzymes like ACAT-1.

Rationale: By isolating the enzyme source, this method minimizes the confounding factors of cellular uptake, metabolism, and off-target effects, providing a direct assessment of enzyme inhibition. The use of a radiolabeled substrate, [¹⁴C]oleoyl-CoA, allows for highly sensitive and quantitative detection of the product, cholesteryl [¹⁴C]oleate.[10][11]

Figure 2: Experimental workflow for the microsomal ACAT-1 activity assay using a radiolabeled substrate.

Detailed Protocol:

• Microsome Preparation: Isolate microsomes from a suitable source, such as rat liver or a cell line overexpressing human ACAT-1, via differential centrifugation.[11]

• Reaction Setup: In a microcentrifuge tube, combine the microsomal preparation (typically 20-50 µg of protein) with a reaction buffer (e.g., 0.1 M potassium phosphate buffer, pH 7.4), and exogenous cholesterol (e.g., 50 µM) delivered in a suitable vehicle like bovine serum albumin (BSA).

• Inhibitor Addition: Add the piperazine derivative test compound at various concentrations (typically in a solvent like DMSO, ensuring the final solvent concentration is low, e.g., <1%). Include a vehicle-only control.

• Pre-incubation: Pre-incubate the mixture for 10-15 minutes at 37°C to allow the inhibitor to interact with the enzyme.

• Reaction Initiation: Start the enzymatic reaction by adding [¹⁴C]oleoyl-CoA (e.g., 10 µM, with a specific activity of ~50 mCi/mmol).

• Incubation: Incubate the reaction mixture at 37°C for a defined period (e.g., 10-30 minutes) during which the reaction is linear.

• Reaction Termination and Lipid Extraction: Stop the reaction by adding a solvent mixture such as isopropanol:heptane (4:1 v/v). Add heptane and water to partition the lipids into the organic phase.

• Analysis: Separate the extracted lipids by thin-layer chromatography (TLC) on a silica gel plate using a solvent system like hexane:diethyl ether:acetic acid (80:20:1, v/v/v).

• Quantification: Visualize the cholesteryl ester band (e.g., with iodine vapor) and scrape the corresponding silica into a scintillation vial. Quantify the amount of cholesteryl [¹⁴C]oleate formed using a liquid scintillation counter.

• Data Analysis: Calculate the percentage of inhibition at each compound concentration relative to the vehicle control. Determine the IC50 value by fitting the data to a dose-response curve.

Cell-Based ACAT-1 Inhibition Assay using NBD-Cholesterol

This assay measures the inhibition of ACAT-1 activity within a cellular context, providing insights into a compound's efficacy considering factors like cell permeability and stability. It utilizes a fluorescent cholesterol analog, NBD-cholesterol.[12][13]

Rationale: When free NBD-cholesterol is esterified by ACAT-1, it becomes highly fluorescent and accumulates in intracellular lipid droplets.[12] This change in fluorescence provides a robust signal that can be quantified to determine ACAT-1 activity. This method is amenable to high-throughput screening.

Detailed Protocol:

• Cell Culture: Plate cells that endogenously express ACAT-1 (e.g., macrophages, HepG2 cells) or a cell line engineered to overexpress ACAT-1 in a multi-well plate (e.g., 96-well) and grow to confluency.

• Compound Treatment: Treat the cells with various concentrations of the piperazine derivative test compound or vehicle control for a predetermined time (e.g., 1-4 hours).

• NBD-Cholesterol Loading: Add NBD-cholesterol (e.g., 1-5 µg/mL) to the cell culture medium and incubate for a period (e.g., 2-6 hours) to allow for cellular uptake and esterification.

• Washing: Wash the cells with phosphate-buffered saline (PBS) to remove extracellular NBD-cholesterol.

• Fluorescence Measurement: Measure the intracellular fluorescence using a fluorescence plate reader (excitation ~485 nm, emission ~535 nm).[14]

• Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound relative to the vehicle control. Determine the IC50 value by plotting the percentage of inhibition against the compound concentration and fitting the data to a sigmoidal dose-response curve.

Comparative Potency of Piperazine Derivatives and Other ACAT-1 Inhibitors

The following table summarizes the reported IC50 values for several piperazine derivatives and other well-characterized ACAT-1 inhibitors. It is important to note that IC50 values can vary depending on the assay conditions, enzyme source, and substrate concentrations used.

Compound Class	Compound Name	ACAT-1 IC50 (µM)	Assay Type	Reference
Piperazine Derivative	N-(3,5-Dimethoxy-4-n-octyloxycinnamoyl)-N'-(3,4-dimethylphenyl)piperazine	Potent Inhibition (Specific value not provided)	Rat Hepatic Microsomal Assay	[4]
Piperazine Derivative	Amides of piperidine, morpholine and piperazine substituted 1-phenylethylamines	Potent Inhibition (Specific values not provided)	Microsomal ACAT Assay	[5]
Urea Derivative	PD 129337	0.017	Not specified	[15]
Fungal Metabolite	Purpactin A	~121-126	Rat Liver Microsomes	[11]
Pyripyropene Derivative	Pyripyropene A (PPPA)	Potent ACAT2 inhibitor	Not specified	[15]
Other Small Molecule	F12511	0.039	In vitro	[16]
Other Small Molecule	K-604	0.450	In vitro	[16]
Other Small Molecule	Avasimibe (CI-1011)	~19	In vitro (non-isoform specific)	[16]

Conclusion

Validating the inhibitory potency of piperazine derivatives against ACAT-1 is a critical step in the drug discovery process. The choice of assay methodology, whether a direct enzymatic assay using microsomes or a more physiologically relevant cell-based assay, will depend on the specific research question and the stage of the drug development pipeline. The microsomal assay is invaluable for determining direct enzyme inhibition and for structure-activity relationship studies, while the cell-based assay provides crucial information on a compound's activity in a more complex biological system. By employing these robust and well-validated methods, researchers can confidently assess the potential of novel piperazine derivatives as therapeutic agents for diseases driven by ACAT-1 dysregulation.

References

• Structure-activity relationships of N-(3,5-dimethoxy-4-n-octyloxycinnamoyl)-N'-(3,4-dimethylphenyl)piperazine and analogues as inhibitors of acyl-CoA: cholesterol O-acyltransferase. PubMed. [Link]

• ACAT1/SOAT1 as a therapeutic target for Alzheimer's disease. PMC - NIH. [Link]

• ACAT1 as a Therapeutic Target and its Genetic Relationship with Alzheimer's Disease. ResearchGate. [Link]

• ACAT1 Gene Ablation Increases 24(S)-Hydroxycholesterol Content in the Brain and Ameliorates Amyloid Pathology in Mice with AD. PNAS. [Link]

• Acyl-CoA:cholesterol acyltransferase 1 blockage enhances autophagy in the neurons of triple transgenic Alzheimer's disease mouse and reduces human P301L-tau content at the pre-symptomatic stage. PMC - NIH. [Link]

• Targeting ACAT1 in cancer: from threat to treatment. PMC - NIH. [Link]

• Blocking cholesterol storage to treat Alzheimers disease. Open Exploration Publishing. [Link]

• Tetrameric acetyl-CoA acetyltransferase 1 is important for tumor growth. PubMed Central. [Link]

• ACAT1 promotes proliferation and metastasis of bladder cancer via AKT/GSK3β/c-Myc signaling pathway. Journal of Cancer. [Link]

• ACAT1 and Metabolism-Related Pathways Are Essential for the Progression of Clear Cell Renal Cell Carcinoma (ccRCC), as Determined by Co-expression Network Analysis. PMC - NIH. [Link]

• ACAT activity assay. ACAT-1 / and ACAT-1 / MEF were pulsed for 2 h with... ResearchGate. [Link]

• Reversible translocation of acyl-CoA:cholesterol acyltransferase (ACAT) between the endoplasmic reticulum and vesicular structures. Frontiers in Cell and Developmental Biology. [Link]

• Amides of piperidine, morpholine and piperazine substituted 1-phenylethylamines: inhibitors of acylCoA:cholesterol acyltransferase (ACAT) activity in vitro and in vivo. PubMed. [Link]

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Safety & Regulatory Compliance

Navigating the Unseen: A Comprehensive Guide to the Safe Disposal of Piperazine, 1-[2-(phenylthio)ethyl]-

For Immediate Use by Laboratory Professionals

In the dynamic landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are daily occurrences. With this innovation comes the critical responsibility of ensuring the safety of our researchers and the protection of our environment. This guide provides an in-depth, procedural framework for the proper disposal of Piperazine, 1-[2-(phenylthio)ethyl]-, a compound whose safe management is paramount. As a Senior Application Scientist, my aim is to equip you not just with steps, but with the scientific rationale to foster a culture of safety and compliance in your laboratory.

Understanding the Hazard Profile: A Synthesis of Structural Moieties

The Piperazine Moiety: The piperazine functional group is a well-characterized scaffold in medicinal chemistry. It is also known to present several hazards. Piperazine itself is classified as a corrosive chemical that can cause severe skin burns and eye damage.[1][2][3][4][5] It is also a known skin and respiratory sensitizer, meaning repeated exposure can lead to allergic reactions.[1][2][5] Furthermore, some piperazine derivatives have been associated with reproductive toxicity.[1][5]

The Phenylthio Group: Compounds containing a phenylthio group (a benzene ring attached to a sulfur atom) can also pose health risks. For instance, (Phenylthio)acetic acid is known to cause skin and eye irritation and may cause respiratory irritation. While the toxicity of the specific phenylthioethyl moiety in our compound of interest is not explicitly detailed, the presence of a sulfur atom necessitates careful consideration during disposal, particularly concerning the potential for the formation of sulfur oxides upon combustion.[6][7]

Given this composite hazard profile, Piperazine, 1-[2-(phenylthio)ethyl]- should be handled as a hazardous substance with corrosive, sensitizing, and potentially toxic properties.

The Disposal Protocol: A Step-by-Step Operational Plan

The proper disposal of Piperazine, 1-[2-(phenylthio)ethyl]- is not merely a suggestion but a regulatory and ethical necessity. The following procedures are designed to ensure compliance with federal and local regulations, such as those outlined by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[8][9]

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling the compound for disposal, ensure the following PPE is worn:

• Eye and Face Protection: Chemical safety goggles and a face shield are mandatory to protect against splashes.[2]

• Gloves: Use chemically resistant gloves (e.g., nitrile or neoprene). Always inspect gloves for tears or punctures before use.

• Protective Clothing: A lab coat or chemical-resistant apron is required. For larger quantities or in the event of a spill, a chemical-resistant suit may be necessary.[2]

• Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved respirator with an organic vapor cartridge is essential.[10]

Waste Segregation and Containerization: Preventing Unwanted Reactions

Proper segregation is critical to prevent dangerous chemical reactions within waste containers.

• Designate a Specific Waste Container: Use a clearly labeled, dedicated hazardous waste container for Piperazine, 1-[2-(phenylthio)ethyl]- and any materials contaminated with it (e.g., gloves, weighing paper, pipette tips).

• Labeling: The container must be labeled with the words "Hazardous Waste," the full chemical name "Piperazine, 1-[2-(phenylthio)ethyl]-," and a clear indication of the associated hazards (e.g., "Corrosive," "Sensitizer," "Toxic").

• Container Integrity: The container must be in good condition, compatible with the chemical, and kept securely closed except when adding waste.[8]

Spill Management: Preparedness is Key

In the event of a spill, immediate and correct action is crucial.

• Evacuate and Alert: Evacuate the immediate area and inform your laboratory supervisor or safety officer.[2]

• Control the Source: If it is safe to do so, stop the source of the spill.

• Containment: For small spills, use an inert absorbent material (e.g., vermiculite, sand, or a commercial chemical absorbent) to contain the substance. Do not use combustible materials like paper towels.

• Cleanup: Carefully scoop the absorbed material into the designated hazardous waste container.

• Decontamination: Decontaminate the spill area with a suitable cleaning agent, and dispose of all cleanup materials as hazardous waste.

Disposal Pathway: From Laboratory Bench to Final Disposition

The ultimate disposal of Piperazine, 1-[2-(phenylthio)ethyl]- must be handled by a licensed hazardous waste disposal company.[8] The most common and effective method for the destruction of organic chemical waste is incineration .[11]

• Why Incineration? High-temperature incineration breaks down the organic molecule into simpler, less harmful components. The presence of nitrogen and sulfur in the molecule will lead to the formation of nitrogen oxides (NOx) and sulfur oxides (SOx) during combustion.[6][7] Licensed incineration facilities are equipped with sophisticated flue gas treatment systems ("scrubbers") to neutralize these acidic gases before they are released into the atmosphere.[6][12]

• Landfill is NOT an Option: Direct disposal of this compound in a landfill is not an acceptable practice. The potential for leaching into the soil and groundwater poses a significant environmental risk.

Data at a Glance: Hazard and Disposal Summary

Hazard Classification	Disposal Consideration	Regulatory Framework
Corrosive	Handle with appropriate PPE to avoid skin and eye burns.[1][2]	OSHA 29 CFR 1910.1200
Skin/Respiratory Sensitizer	Avoid inhalation of dust/aerosols and repeated skin contact.[1][2]	OSHA 29 CFR 1910.1200
Potential Reproductive Toxin	Handle with care, minimizing exposure.	OSHA 29 CFR 1910.1200
Environmental Hazard	Do not dispose of down the drain or in regular trash.[13]	EPA (RCRA)
Combustible	Store away from ignition sources.[2]	NFPA

Visualizing the Process: Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Piperazine, 1-[2-(phenylthio)ethyl]-.

Caption: Decision workflow for the safe disposal of Piperazine, 1-[2-(phenylthio)ethyl]-.

By adhering to these detailed procedures, you are not only ensuring your personal safety but also upholding the integrity of your institution's environmental health and safety program. The responsible management of chemical waste is a cornerstone of scientific excellence.

References

• Carl ROTH. (n.d.). Safety Data Sheet: Piperazine-1,4-dipropanesulphonic acid. Retrieved from [Link]

• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly. Retrieved from [Link]

• TriHaz Solutions. (2019, March 26). Laboratory Hazardous Waste: What You and Your Staff Need to Know. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Piperazine. Retrieved from [Link]

• American Chemical Society. (n.d.). Regulation of Laboratory Waste. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Incineration Processes and Environmental Releases. In Waste Incineration and Public Health. National Academies Press (US). Retrieved from [Link]

• Toxics Release Inventory. (n.d.). 4-(phenylthio)phenol. Retrieved from [Link]

• Google Patents. (n.d.). US8765089B2 - Process and apparatus for reducing nitrogen oxides and halogenated organic compounds in incineration plants.

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• Chem-Impex. (2023, August 15). Buy 2-(Phenylthio)ethanol | 699-12-7. Retrieved from [Link]

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• PubChem. (n.d.). (Phenylthio)acetic acid. Retrieved from [Link]

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• EPA. (n.d.). Chapter 2 Section 3.2 - Incinerators. Retrieved from [Link]

• Google Patents. (n.d.). US5910440A - Method for the removal of organic sulfur from carbonaceous materials.

• Open Government Program. (2011, September 12). Guidelines for Landfill Disposal of Sulphur Waste and Remediation of Sulphur Containing Soils. Retrieved from [Link]

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• ResearchGate. (2019, August 20). Nitrogen- and Sulfur-Containing Energetic Compounds. 64 Years of Fascinating Chemistry. Retrieved from [Link]

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